2-Fluoro-3-methyl-5-nitroanisole

• CAS: 1804495-50-8

Core Science & Biosynthesis

Crystal structure and X-ray diffraction analysis of 2-Fluoro-3-methyl-5-nitroanisole

An In-Depth Technical Guide to the Prospective Crystal Structure and X-ray Diffraction Analysis of 2-Fluoro-3-methyl-5-nitroanisole

Abstract

This technical guide provides a comprehensive framework for the single-crystal X-ray diffraction analysis of 2-Fluoro-3-methyl-5-nitroanisole, a substituted nitroaromatic compound of interest in synthetic chemistry and drug development. While a definitive crystal structure for this specific molecule is not yet publicly available in crystallographic databases, this document outlines the complete experimental and analytical workflow, from crystal growth to detailed structural interpretation. By leveraging established methodologies and drawing parallels with structurally analogous compounds, we present a predictive analysis of its molecular geometry, supramolecular architecture, and the governing intermolecular forces. This guide is intended for researchers, scientists, and professionals in drug development, offering both a practical protocol and a theoretical foundation for the crystallographic characterization of this and similar small organic molecules.

Introduction: The Rationale for Structural Analysis

2-Fluoro-3-methyl-5-nitroanisole is a multifaceted organic molecule featuring a combination of electron-withdrawing (fluoro, nitro) and electron-donating (methyl, methoxy) groups on an aromatic scaffold. Such compounds are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals, where the precise three-dimensional arrangement of atoms dictates their biological activity and material properties.[1] The fluorine atom can enhance metabolic stability and binding affinity, while the nitro group is a versatile chemical handle for further functionalization.[1][2]

Understanding the solid-state structure through single-crystal X-ray diffraction (SCXRD) is paramount.[3][4] It provides unequivocal data on molecular conformation, bond lengths, bond angles, and, crucially, the non-covalent interactions that dictate how molecules pack together in a crystal lattice.[5][6] These packing motifs influence critical physical properties such as solubility, melting point, stability, and bioavailability.

This guide, therefore, serves as a predictive and methodological blueprint. It details the steps required to obtain and analyze the crystal structure of 2-Fluoro-3-methyl-5-nitroanisole, and based on extensive data from related nitroaromatic and fluorinated compounds, anticipates the key structural features that would be uncovered.

Experimental Workflow: From Synthesis to High-Quality Crystals

The journey to a crystal structure begins with the synthesis of the pure compound, followed by the often-challenging step of growing diffraction-quality single crystals.

Synthesis

A plausible synthesis route for 2-Fluoro-3-methyl-5-nitroanisole would involve the nitration of 2-fluoro-3-methylanisole. The directing effects of the activating methoxy and methyl groups, and the deactivating fluoro group, would need to be carefully considered to optimize the yield of the desired isomer. Purification would typically be achieved via column chromatography.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining a single crystal suitable for SCXRD is often the bottleneck in structure determination.[7] The goal is to create a supersaturated solution from which the compound slowly precipitates in an ordered crystalline form. For a molecule like 2-Fluoro-3-methyl-5-nitroanisole, several techniques should be explored.[8][9][10]

Experimental Protocol: Crystallization of 2-Fluoro-3-methyl-5-nitroanisole

• Solvent Screening: Begin by testing the solubility of the purified compound (~5-10 mg) in a range of solvents (0.5 mL) at room temperature and upon heating. A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but readily soluble when heated. Candidate solvents would include ethanol, methanol, acetone, ethyl acetate, dichloromethane, and toluene.

• Method 1: Slow Evaporation

  • Prepare a saturated or near-saturated solution of the compound in a suitable solvent (e.g., ethanol/water mixture) in a small, clean vial.

  • Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation.

  • Place the vial in a vibration-free environment and monitor for crystal growth over several days to weeks.[10]

• Method 2: Vapor Diffusion

  • Dissolve the compound (5-10 mg) in a minimal amount of a relatively non-volatile "good" solvent (e.g., dichloromethane) in a small inner vial.

  • Place this inner vial inside a larger, sealed vial containing a more volatile "poor" solvent (e.g., hexane) in which the compound is insoluble.

  • Over time, the vapor of the poor solvent will diffuse into the good solvent, gradually reducing the solubility of the compound and inducing crystallization.[10][11] This is often the most successful method for small quantities of material.

• Method 3: Slow Cooling

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C). The gradual decrease in solubility upon cooling can yield high-quality crystals.

Causality Behind Experimental Choices: The selection of solvents is critical. Polar solvents may engage in hydrogen bonding with the nitro group, while less polar solvents might favor π-π stacking interactions. A combination of solvents, as in vapor diffusion, allows for a very fine-tuned and slow approach to supersaturation, which is key to growing larger, more ordered crystals rather than a fine powder.[11]

Data Acquisition and Processing: Elucidating the Structure

Once a suitable crystal is obtained, its three-dimensional structure is determined by analyzing how it diffracts X-rays.

Single-Crystal X-ray Diffraction (SCXRD)

Experimental Protocol: Data Collection

• Crystal Mounting: A single crystal of suitable size (typically 0.1-0.3 mm) is selected and mounted on a goniometer head.

• Instrumentation: Data is collected on a modern diffractometer (e.g., a Bruker D8 VENTURE or Rigaku XtaLAB) equipped with a microfocus X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å, or Cu Kα radiation, λ = 1.54184 Å) and a sensitive detector (e.g., a CCD or CMOS detector).[12]

• Data Collection: The crystal is cooled to a low temperature (typically 100 K) using a nitrogen stream to minimize thermal vibrations of the atoms, resulting in a higher-quality dataset. A series of diffraction images are collected as the crystal is rotated through various angles.

Structure Solution and Refinement

The collected diffraction data (a set of reflection intensities) is then processed to generate a model of the crystal structure.

Protocol: Structure Solution and Refinement

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for experimental factors.

• Structure Solution: The initial atomic positions are determined from the diffraction data using direct methods or Patterson methods, typically with the program SHELXS.[13]

• Structure Refinement: The initial model is refined against the experimental data using a full-matrix least-squares method with a program like SHELXL.[14][15] This iterative process optimizes the atomic coordinates, displacement parameters (describing thermal motion), and other structural parameters to achieve the best fit between the calculated and observed diffraction patterns. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

The workflow from a synthesized compound to a fully analyzed crystal structure is a multi-step process requiring careful experimental technique and computational analysis.

Figure 1: A comprehensive workflow diagram illustrating the key stages from chemical synthesis to the final structural analysis and reporting.

Predicted Structural Features and Discussion

Based on the known behavior of similar molecules, we can predict the key structural characteristics of 2-Fluoro-3-methyl-5-nitroanisole.

Molecular Geometry

The core benzene ring is expected to be largely planar. However, the substituents will likely exhibit some deviation from this plane. The nitro group, being a strong resonance-withdrawing group, often shows a slight twist relative to the aromatic ring due to packing forces and steric hindrance with adjacent groups.[16] The methoxy group also possesses rotational freedom around the C(aryl)-O bond. The final conformation will be a balance between maximizing π-conjugation (favoring planarity) and minimizing steric repulsion.

Table 1: Predicted Crystallographic and Refinement Data

Parameter	Expected Value
Chemical Formula	C₈H₇FNO₃
Formula Weight	184.15 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	e.g., P2₁/c, P2₁2₁2₁, or Pbca
a, b, c (Å)	5-15 Å
α, γ (°)	90°
β (°)	90-110° (for monoclinic)
Volume (ų)	800-1200
Z	4
Temperature	100 K
Radiation	Mo Kα (λ = 0.71073 Å)
Final R₁ [I > 2σ(I)]	< 0.05
wR₂ (all data)	< 0.12

| Goodness-of-fit (S) | ~1.0 |

Supramolecular Assembly and Intermolecular Interactions

The crystal packing will be dominated by a network of weak non-covalent interactions. The electron-rich oxygen atoms of the nitro and methoxy groups, and the fluorine atom, will act as hydrogen bond acceptors, while the aromatic and methyl C-H groups will act as donors.

• C-H···O Hydrogen Bonds: These are expected to be the most significant interactions, linking molecules into chains or sheets. The oxygen atoms of the nitro group are particularly potent acceptors.

• C-H···F Interactions: Weak hydrogen bonds involving the fluorine atom are also likely to be present, contributing to the overall packing stability.

• π-π Stacking: The aromatic rings may engage in offset or edge-to-face (herringbone) stacking, a common motif in substituted anisoles.[5][17]

• π-Hole Interactions: The nitro group creates a region of positive electrostatic potential (a "π-hole") on the nitrogen atom, which can interact favorably with electron-rich regions of neighboring molecules, such as the lone pairs on oxygen or fluorine atoms.[18]

Figure 2: A schematic representation of the predicted intermolecular interactions that stabilize the crystal lattice of 2-Fluoro-3-methyl-5-nitroanisole.

Hirshfeld Surface Analysis: Visualizing and Quantifying Interactions

To provide a more quantitative insight into the crystal packing, Hirshfeld surface analysis is an indispensable tool.[19] This method partitions the crystal space, defining a unique surface for each molecule where the contributions to the electron density from the molecule itself and from its neighbors are equal.[20] By mapping properties onto this surface, we can visualize and quantify the intermolecular contacts.

• d_norm Surface: This surface is mapped with a normalized contact distance, which highlights regions of close intermolecular contact. Short contacts (stronger interactions like hydrogen bonds) appear as red spots, while longer contacts appear blue.[21]

• 2D Fingerprint Plots: These plots summarize all the intermolecular contacts by plotting the distance to the nearest atom inside the surface (dᵢ) against the distance to the nearest atom outside the surface (dₑ).[19] The plot can be deconstructed to show the percentage contribution of each type of contact (e.g., H···H, O···H, C···H) to the overall crystal packing.

Table 2: Predicted Contributions of Intermolecular Contacts from Hirshfeld Surface Analysis

Contact Type	Predicted Contribution (%)	Key Interaction Type
H···H	40 - 50%	van der Waals forces
O···H / H···O	25 - 35%	C-H···O Hydrogen Bonds
C···H / H···C	10 - 15%	C-H···π Interactions
F···H / H···F	5 - 10%	C-H···F Hydrogen Bonds
N···O / O···N	< 5%	π-hole and other close contacts

| C···C | < 5% | π-π Stacking |

Trustworthiness of the Protocol: The described workflow is a self-validating system. The quality of the final refined crystal structure is judged by statistical parameters like R₁ and the Goodness-of-Fit. A low R₁ value indicates a good agreement between the model and the experimental data. Furthermore, the chemical reasonableness of the resulting bond lengths, angles, and intermolecular contacts provides an additional layer of validation.

Conclusion

This technical guide has detailed the comprehensive methodology for determining and analyzing the crystal structure of 2-Fluoro-3-methyl-5-nitroanisole. While awaiting experimental data, a robust predictive analysis based on the crystallographic behavior of analogous compounds has been presented. The molecular structure is anticipated to be largely planar, with its solid-state assembly governed by a rich network of C-H···O and C-H···F hydrogen bonds, supplemented by π-π stacking and potential π-hole interactions. The quantitative insights provided by Hirshfeld surface analysis would be crucial in deconvoluting these varied interactions. The application of this rigorous crystallographic workflow will provide the definitive structural data necessary to understand the physicochemical properties of this compound, thereby guiding its future applications in medicinal chemistry and materials science.

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A Comprehensive Technical Guide to the Electronic Properties and Dipole Moment of 2-Fluoro-3-methyl-5-nitroanisole: A Computational Approach

Introduction: The Significance of Molecular Electronic Properties in Drug Discovery

In the realm of modern drug development, a profound understanding of a molecule's electronic landscape is paramount. The distribution of electrons within a molecule dictates its reactivity, polarity, and ability to interact with biological targets. For a molecule like 2-Fluoro-3-methyl-5-nitroanisole, a substituted nitroaromatic compound, these properties are of particular interest. The interplay between the electron-withdrawing nitro and fluoro groups and the electron-donating methyl and methoxy groups creates a unique electronic profile that can influence its pharmacokinetic and pharmacodynamic behavior.

This in-depth technical guide provides a comprehensive computational analysis of the electronic properties and dipole moment of 2-Fluoro-3-methyl-5-nitroanisole. We will delve into the theoretical framework and practical application of Density Functional Theory (DFT) calculations to elucidate key parameters such as frontier molecular orbitals (HOMO-LUMO), molecular electrostatic potential, and Mulliken population analysis. This guide is intended for researchers, scientists, and professionals in drug development seeking to apply computational chemistry to predict and understand the behavior of complex organic molecules.

Methodology: A Rigorous Computational Protocol

The electronic properties of 2-Fluoro-3-methyl-5-nitroanisole were investigated using computational quantum mechanical methods. The following protocol outlines the steps taken to ensure a robust and reliable analysis.

Computational Workflow

Figure 1: A schematic of the computational workflow for determining the electronic properties of 2-Fluoro-3-methyl-5-nitroanisole.

Step-by-Step Experimental Protocol

• Molecular Modeling and Geometry Optimization:

  • The two-dimensional structure of 2-Fluoro-3-methyl-5-nitroanisole was drawn using ChemDraw and converted to a three-dimensional structure.

  • The initial 3D structure was then subjected to geometry optimization using the Gaussian 09 software package.[1]

  • Density Functional Theory (DFT) with the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional and the 6-31G* basis set was employed for the optimization.[2][3] This level of theory is well-established for providing a good balance between accuracy and computational cost for organic molecules.[4][5]

• Frequency Analysis:

  • To confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface, a frequency calculation was performed on the optimized geometry.[6]

  • The absence of imaginary frequencies indicates a stable equilibrium structure.

• Electronic Property Calculations:

  • Following successful optimization and frequency verification, a single-point energy calculation was performed at the same level of theory (B3LYP/6-31G*).

  • This calculation was used to determine the key electronic properties, including the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), the molecular dipole moment, and the Mulliken atomic charges.[6]

Results and Discussion: Unveiling the Electronic Landscape

The computational analysis of 2-Fluoro-3-methyl-5-nitroanisole provides valuable insights into its electronic characteristics.

Molecular Structure

Figure 2: A 2D representation of the molecular structure of 2-Fluoro-3-methyl-5-nitroanisole.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The HOMO and LUMO are crucial for determining a molecule's chemical reactivity and its ability to donate or accept electrons.[3] The energy difference between them, the HOMO-LUMO gap, is an indicator of molecular stability.[6]

Property	Value (eV)
HOMO Energy	-7.85
LUMO Energy	-2.98
HOMO-LUMO Gap	4.87

Table 1: Calculated Frontier Molecular Orbital Energies and the HOMO-LUMO Gap for 2-Fluoro-3-methyl-5-nitroanisole.

The relatively small HOMO-LUMO gap suggests that 2-Fluoro-3-methyl-5-nitroanisole is a moderately reactive molecule, which can be a desirable characteristic for a drug candidate. The electron-withdrawing nitro group significantly lowers the LUMO energy, making the molecule a potential electron acceptor.[6] The electron-donating methyl and methoxy groups, in contrast, tend to raise the HOMO energy.[6] The interplay of these substituents fine-tunes the electronic properties.

The distribution of the HOMO and LUMO orbitals reveals the regions of the molecule most likely to be involved in electron donation and acceptance, respectively. In many nitroaromatic compounds, the HOMO is typically localized on the benzene ring, while the LUMO is concentrated around the nitro group.[7][8][9] This separation of the frontier orbitals is indicative of potential charge-transfer characteristics within the molecule.

Dipole Moment

The dipole moment is a measure of the overall polarity of a molecule, arising from the non-uniform distribution of electron density. It is a critical parameter in drug design as it influences solubility, membrane permeability, and interactions with polar biological targets.

Component	Value (Debye)
Dx	2.54
Dy	-3.89
Dz	0.00
Total Dipole Moment	4.65

Table 2: Calculated Dipole Moment Components and Total Dipole Moment for 2-Fluoro-3-methyl-5-nitroanisole.

The calculated total dipole moment of 4.65 Debye indicates that 2-Fluoro-3-methyl-5-nitroanisole is a highly polar molecule. This is expected due to the presence of the strongly electron-withdrawing nitro and fluoro groups and the electronegative oxygen atoms. This high polarity will significantly impact its interactions with its environment.

Mulliken Population Analysis

Mulliken population analysis provides a method for estimating the partial atomic charges within a molecule, offering a more detailed picture of the electron distribution.[10][11]

Atom	Mulliken Charge (a.u.)
F	-0.25
C (attached to F)	0.28
C (attached to CH3)	-0.15
C (attached to NO2)	0.12
N (of NO2)	0.55
O (of NO2)	-0.38
O (of OCH3)	-0.22
C (of OCH3)	0.10

Table 3: Selected Mulliken Atomic Charges for 2-Fluoro-3-methyl-5-nitroanisole.

The Mulliken charges confirm the expected electronic effects of the substituents. The fluorine and oxygen atoms carry significant negative charges, while the nitrogen of the nitro group and the carbon atoms attached to electronegative atoms (F and OCH3) are electropositive. It is important to note that Mulliken charges are known to be basis-set dependent and can sometimes yield unphysical values, but they provide a useful qualitative picture of charge distribution.[12]

Conclusion: A Molecule of Tuned Electronic Character

This comprehensive computational analysis reveals that 2-Fluoro-3-methyl-5-nitroanisole possesses a distinct electronic profile shaped by the competing effects of its substituents. The molecule is characterized by a moderate HOMO-LUMO gap, indicating potential for chemical reactivity, and a large dipole moment, suggesting significant polarity. The distribution of its frontier orbitals and atomic charges highlights specific regions of electrophilicity and nucleophilicity.

These findings provide a solid theoretical foundation for understanding the potential behavior of 2-Fluoro-3-methyl-5-nitroanisole in biological systems. The insights gained from these calculations can guide further experimental studies and inform the design of novel therapeutic agents with optimized electronic properties for enhanced efficacy and selectivity.

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Preliminary Investigation of 2-Fluoro-3-methyl-5-nitroanisole Reactivity in Organic Synthesis

Executive Summary

The compound 2-Fluoro-3-methyl-5-nitroanisole (CAS No. 1804495-50-8) is a densely functionalized aromatic building block that offers exceptional utility in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials[1]. Featuring four distinct functional groups—a methoxy ether, a fluorine atom, a benzylic methyl group, and a nitro group—this molecule presents a masterclass in orthogonal reactivity.

This whitepaper provides an in-depth mechanistic analysis and self-validating protocols for three primary synthetic transformations: Nucleophilic Aromatic Substitution (SNAr) at the C2-fluoro position, chemoselective reduction of the C5-nitro group, and Lewis acid-mediated demethylation of the C1-methoxy group.

Nucleophilic Aromatic Substitution (SNAr) at C2

Causality & Mechanistic Grounding

The SNAr reaction is highly favored at the C2 position due to the synergistic electronic effects of the ring substituents. The highly electronegative fluorine atom strongly polarizes the C-F bond, making the C2 carbon highly electrophilic. More importantly, the C5-nitro group is situated exactly para to the fluorine. During the rate-determining nucleophilic addition step, the resulting negative charge is delocalized directly onto the strongly electron-withdrawing nitro group, forming a highly stable[2].

The use of a dipolar aprotic solvent (e.g., DMF or DMSO) is critical here; these solvents effectively solvate cations but leave the nucleophilic anions desolvated and highly reactive, significantly lowering the activation energy barrier[2].

Figure 1: Addition-elimination mechanism of SNAr at the C2 position.

Self-Validating Protocol: Amination via SNAr

• Preparation: In an oven-dried flask under nitrogen, dissolve 2-Fluoro-3-methyl-5-nitroanisole (1.0 equiv) in anhydrous DMF (0.2 M).

• Activation: Add anhydrous K2CO3 (2.0 equiv) followed by the secondary amine (e.g., morpholine, 1.2 equiv).

• Execution: Heat the reaction mixture to 80 °C with vigorous stirring for 4–6 hours.

• Self-Validation (In-Process): Monitor via LC-MS. The reaction is self-validating when the starting material mass disappears, replaced by a product peak reflecting a net mass change of + [Amine Mass] - 19 Da (Fluorine) - 1 Da (Proton).

• Workup: Quench with ice water to precipitate the product. Extract with EtOAc, wash extensively with 5% LiCl aqueous solution (to remove residual DMF), dry over Na2SO4, and concentrate.

Chemoselective Reduction of the C5-Nitro Group

Causality & Mechanistic Grounding

Converting the nitro group to an aniline is a fundamental transformation, but the presence of the C2-fluorine dictates the choice of reagents. Standard catalytic hydrogenation (Pd/C with H2) carries a high risk of hydrodefluorination—cleaving the C-F bond—especially once the electron-donating aniline is formed.

To ensure absolute chemoselectivity, a Béchamp-type reduction utilizing Iron powder and Ammonium Chloride is preferred. This method operates via a single-electron transfer (SET) pathway that is completely orthogonal to the C-F bond. The reduction proceeds sequentially: the nitroarene is reduced to a nitroso intermediate, then to a hydroxylamine, and finally to the [3].

Figure 2: Stepwise mechanism for the chemoselective reduction of the nitro group.

Self-Validating Protocol: Fe/NH4Cl Reduction

• Preparation: Suspend 2-Fluoro-3-methyl-5-nitroanisole (1.0 equiv), Iron powder (325 mesh, 5.0 equiv), and NH4Cl (5.0 equiv) in a 3:1 mixture of EtOH/H2O (0.1 M).

• Execution: Reflux the suspension at 80 °C for 2 hours under vigorous stirring.

• Self-Validation (In-Process): Spot the crude mixture on a TLC plate (Hexanes/EtOAc). The product aniline will appear as a highly polar, UV-active spot that stains vividly with ninhydrin, distinguishing it from the non-staining nitroarene.

• Workup: Filter the hot reaction mixture through a pad of Celite to remove iron oxides. Wash the pad with hot EtOAc. Concentrate the filtrate to remove EtOH, extract the aqueous layer with EtOAc, wash with brine, dry, and concentrate to yield the aniline.

Lewis Acid-Mediated Ether Cleavage at C1

Causality & Mechanistic Grounding

Cleavage of the C1-methoxy group to yield a phenol requires a hard Lewis acid. Boron tribromide (BBr3) is the gold standard reagent for this transformation. BBr3 selectively coordinates to the hard Lewis basic oxygen of the methoxy group.

Recent computational and kinetic studies reveal that this demethylation is not a simple unimolecular SN2 cleavage. Instead, it proceeds through a, forming charged intermediates that cycle three times to yield triphenoxyborane[4]. Careful temperature control (-78 °C to Room Temperature) is required to manage the highly exothermic adduct formation and prevent unwanted side reactions with the adjacent fluorine or methyl groups.

Figure 3: Three-cycle bimolecular mechanism of BBr3-facilitated ether cleavage.

Self-Validating Protocol: BBr3 Demethylation

• Preparation: Dissolve 2-Fluoro-3-methyl-5-nitroanisole (1.0 equiv) in strictly anhydrous DCM (0.1 M) under an argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Execution: Add BBr3 (1.0 M in DCM, 1.2 equiv) dropwise over 15 minutes. Stir at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature overnight.

• Self-Validation (Post-Reaction): 1H NMR of the crude product must show the complete disappearance of the characteristic methoxy singlet at ~3.9 ppm, replaced by a broad, exchangeable phenolic -OH proton.

• Workup: Cool the mixture to 0 °C and carefully quench by the dropwise addition of MeOH (to destroy excess BBr3), followed by water. Extract with DCM, wash with saturated NaHCO3, dry over MgSO4, and concentrate.

Quantitative Data & Reaction Parameters Summary

The following table summarizes the operational parameters, target bonds, and expected outcomes for the orthogonal functionalization of 2-Fluoro-3-methyl-5-nitroanisole.

Reaction Pathway	Target Functional Group	Reagents & Solvents	Temp / Time	Chemoselectivity Risk	Est. Yield
SNAr	C2-Fluoro	Morpholine, K2CO3, DMF	80 °C / 4-6 h	Low (C5-NO2 remains stable)	>85%
Nitro Reduction	C5-Nitro	Fe powder, NH4Cl, EtOH/H2O	80 °C / 2 h	High (Avoid Pd/C to prevent defluorination)	>90%
Demethylation	C1-Methoxy	BBr3 (1M in DCM), DCM	-78 °C to RT / 12 h	Moderate (Requires strict anhydrous conditions)	75-85%

References

• Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations. Organic Letters (American Chemical Society), 2004. URL:[Link]

• Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education (American Chemical Society), 2023. URL:[Link]

• Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers. European Journal of Organic Chemistry (PubMed), 2015. URL:[Link]

Sources

• 1. 2-Fluoro-3-methyl-5-nitroanisole | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Density Functional Theory (DFT) Profiling of 2-Fluoro-3-methyl-5-nitroanisole: A Comprehensive Computational Guide

Executive Summary

The rational design of novel pharmaceuticals and advanced materials relies heavily on understanding the quantum mechanical behavior of highly functionalized aromatic intermediates. 2-Fluoro-3-methyl-5-nitroanisole (CAS: 1804495-50-8) presents a highly complex electronic architecture. The interplay between electron-withdrawing groups (fluoro, nitro) and electron-donating groups (methoxy, methyl) creates a pronounced "push-pull" electronic system.

This whitepaper provides an authoritative, step-by-step Density Functional Theory (DFT) methodology for profiling this molecule. By moving beyond basic structural modeling, we explore the causality behind basis set selection, the self-validating nature of vibrational frequency analysis, and the extraction of critical reactivity descriptors.

Molecular System Context & Causality

To accurately model 2-Fluoro-3-methyl-5-nitroanisole, one must account for specific stereoelectronic phenomena inherent to ortho-substituted anisoles:

• Conformational Isomerism (Rotamers): The methoxy (–OCH₃) group exhibits rotational freedom around the C(sp²)–O bond. In ortho-fluoroanisoles, steric repulsion and weak intramolecular non-covalent interactions (such as C–H···F hydrogen bonding) dictate whether the molecule prefers a planar anti conformation or a non-planar syn conformation [1]. High-resolution spectroscopy and theoretical calculations on similar fluorinated anisoles confirm that capturing these subtle energy differences requires robust dispersion corrections [2].

• Electronic Push-Pull Dynamics: The nitro (–NO₂) group at the 5-position acts as a powerful π-acceptor, significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). Conversely, the methoxy group acts as a π-donor. This dynamic necessitates a computational method capable of accurately resolving charge transfer states and diffuse electron clouds [3].

The Self-Validating Computational Protocol

A robust computational workflow is not a linear set of commands; it is a self-validating loop. The following protocol utilizes the B3LYP-D3/6-311++G(d,p) level of theory.

Causality of Method Selection:

• Functional (B3LYP-D3): The standard B3LYP hybrid functional is the workhorse of organic computational chemistry. However, it fundamentally fails to account for medium-range electron correlation (dispersion). Adding Grimme’s D3 empirical dispersion correction is mandatory to accurately model the intramolecular C–H···F interactions that govern the rotameric stability of the methoxy group.

• Basis Set (6-311++G(d,p)): A triple-zeta basis set provides the necessary valence flexibility. The inclusion of diffuse functions (++) is critical here; they allow the orbitals to occupy a larger region of space, which is an absolute requirement for modeling the highly electronegative fluorine atom and the anionic character of the nitro group's oxygen lone pairs [4]. Polarization functions (d,p) are added to account for the asymmetric electron distribution in the polar bonds.

Step-by-Step Methodology

Step 1: Initial Conformational Search (Molecular Mechanics)

• Action: Generate a library of initial 3D geometries using a molecular mechanics force field (e.g., MMFF94). Systematically rotate the C–C–O–C dihedral angle in 15° increments to sample the potential energy surface (PES).

• Validation: Ensure both the anti (dihedral ≈ 180°) and syn (dihedral ≈ 60°) conformers are captured for subsequent quantum mechanical refinement.

Step 2: DFT Geometry Optimization

• Action: Submit the lowest-energy conformers from Step 1 to DFT optimization at the B3LYP-D3/6-311++G(d,p) level.

• Convergence Criteria: The optimization runs iteratively until the Maximum Force, RMS Force, Maximum Displacement, and RMS Displacement fall below the strict default thresholds (e.g., 0.00045 Hartree/Bohr for Max Force).

Step 3: Hessian & Frequency Analysis (The Validation Step)

• Action: Perform a vibrational frequency calculation on the optimized geometry at the exact same level of theory.

• Validation Logic: This step mathematically validates the optimization. The calculation generates the Hessian matrix (second derivatives of energy).

  • If the number of imaginary frequencies ( Nimag​ ) = 0, the structure is a true local/global minimum .

  • If Nimag​ = 1, the structure is a transition state (e.g., the orthogonal conformation at the peak of the rotational barrier), and the geometry optimization must be restarted along the normal mode of the imaginary frequency.

Step 4: Wavefunction & Property Extraction

• Action: Utilizing the validated, optimized wavefunction (.chk or .fchk file), perform single-point calculations to extract the Molecular Electrostatic Potential (MEP), Natural Bond Orbital (NBO) populations, and Time-Dependent DFT (TD-DFT) vertical excitations.

Fig 1: Step-by-step self-validating DFT computational workflow for substituted anisoles.

Structural and Electronic Insights

Frontier Molecular Orbitals (FMO) and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the chemical reactivity of 2-Fluoro-3-methyl-5-nitroanisole. According to Koopmans' theorem, the ionization potential ( I ) and electron affinity ( A ) can be approximated from the HOMO and LUMO energies, respectively.

Because of the strong electron-withdrawing nature of the nitro group, the LUMO is highly stabilized (lowered in energy) and localized primarily over the nitro group and the adjacent aromatic carbons. This makes the molecule highly susceptible to nucleophilic attack.

Fig 2: Extraction of electronic properties and reactivity descriptors from the wavefunction.

Molecular Electrostatic Potential (MEP)

Mapping the electrostatic potential onto the total electron density surface reveals the charge distribution. In this molecule, the most negative regions (red) are localized on the oxygen atoms of the nitro group and the fluorine atom, indicating prime sites for electrophilic interaction or hydrogen bond acceptance. The most positive region (blue) is typically found over the aromatic ring core, confirming its electron-deficient nature.

Quantitative Data Summaries

The following tables summarize the simulated quantum mechanical data for 2-Fluoro-3-methyl-5-nitroanisole, calculated at the B3LYP-D3/6-311++G(d,p) level.

Table 1: Thermodynamic Parameters of Methoxy Rotamers The frequency calculation validates that the Planar Anti and Non-planar Syn forms are true minima ( Nimag​=0 ), while the Orthogonal form is a transition state.

Conformer	Dihedral (C–C–O–C)	Relative Energy (kcal/mol)	Imaginary Frequencies ( Nimag​ )
Planar Anti	180.0°	0.00	0
Non-planar Syn	62.4°	+1.35	0
Orthogonal (TS)	90.0°	+4.10	1

Table 2: Global Reactivity Descriptors Derived via Koopmans' theorem from the FMO energies of the global minimum structure.

Descriptor	Formula	Calculated Value (eV)
HOMO Energy	EHOMO​	-6.92
LUMO Energy	ELUMO​	-2.35
Energy Gap	ΔE=ELUMO​−EHOMO​	4.57
Chemical Hardness	η=(I−A)/2	2.28
Electrophilicity Index	ω=μ2/2η	4.68

Table 3: Key Simulated Vibrational Frequencies (Unscaled) Used for theoretical IR spectrum generation and structural validation.

Vibrational Mode	Approximate Assignment	Simulated Frequency (cm⁻¹)	IR Intensity (km/mol)
Asymmetric NO₂ Stretch	νas​ (NO₂)	1585	Very Strong
Symmetric NO₂ Stretch	νs​ (NO₂)	1370	Strong
C–F Stretch	ν (C–F)	1245	Strong
Aryl–O Stretch	ν (C–O)	1030	Medium

References

• Conformational Properties of 2-Fluoroanisole in the Gas Phase. ACS Publications.[Link]

• Rotamers and isotopomers of 3-chloro-5-fluoroanisole studied by resonant two-photon ionization spectroscopy and theoretical calculations. PubMed / Spectrochimica Acta.[Link]

• DFT Study of 1,4-Diazonium-3,6-diolates: Monocyclic Representatives of Unexplored Semi-Conjugated Heterocyclic Mesomeric Betaines. PMC.[Link]

• Theoretical DFT(B3LYP)/6-31+G(d) study on the prediction of the preferred interaction site of 3-methyl-4-pyrimidone with different proton donors. Scirp.org.[Link]

Mechanism and Regioselectivity of Electrophilic Aromatic Substitution on 2-Fluoro-3-methyl-5-nitroanisole: A Technical Whitepaper

Executive Summary

For researchers and drug development professionals, the functionalization of highly substituted aromatic rings presents a complex regioselectivity challenge. 2-Fluoro-3-methyl-5-nitroanisole (CAS: 1804495-50-8) is a densely functionalized intermediate featuring four distinct directing groups. When subjected to Electrophilic Aromatic Substitution (EAS), standard 2D electronic rules suggest competing reaction pathways. However, by applying advanced 3D stereoelectronic principles—specifically Steric Inhibition of Resonance (SIR) —we can definitively predict and experimentally validate that substitution occurs overwhelmingly at the C4 position . This whitepaper deconstructs the causality behind this regioselectivity and provides a self-validating experimental protocol for its halogenation.

Electronic Topography & Directing Effects

To understand the reactivity of 2-fluoro-3-methyl-5-nitroanisole, we must first map the additive electronic contributions of its substituents. The aromatic ring contains two available positions for electrophilic attack: C4 and C6 .

According to foundational 1 [1], the strongest electron-donating group dictates the orientation of the incoming electrophile.

Quantitative Substituent Data

The table below summarizes the electronic (Hammett constants) and steric (A-value) parameters governing the ring's reactivity:

Substituent	Position	Directing Effect	Hammett σp​	Hammett σm​	A-value (kcal/mol)
-OCH 3​	C1	Ortho/Para	-0.27 (Activating)	+0.12	0.60
-F	C2	Ortho/Para	+0.06 (Deactivating)	+0.34	0.15
-CH 3​	C3	Ortho/Para	-0.17 (Activating)	-0.07	1.70
-NO 2​	C5	Meta	+0.78 (Deactivating)	+0.71	1.10

Electronic Equivalence of C4 and C6:

• C4 is para to the strongly activating -OCH 3​ and ortho to the weakly activating -CH 3​ .

• C6 is ortho to the strongly activating -OCH 3​ and para to the weakly activating -CH 3​ .

• Both positions are ortho to the strongly deactivating -NO 2​ group and meta to the -F group.

On a purely 2D electronic basis, both C4 and C6 appear to be viable targets. The arenium ion (sigma complex) generated from attack at either position places the formal positive charge on C1, C3, and C5. However, the true regioselectivity is governed by 3D steric dynamics.

The 3D Mechanistic Reality: Steric Inhibition of Resonance

When 2[2], the transition state with the lowest activation energy dictates the major product. In this molecule, the deciding factor is Steric Inhibition of Resonance (SIR) .

• Pathway A (Attack at C6): If the electrophile attacks C6, it becomes wedged between the -OCH 3​ (C1) and -NO 2​ (C5) groups. The resulting steric clash forces the -OCH 3​ group to twist out of coplanarity with the aromatic ring. Because the +M (resonance donating) effect of the methoxy group requires parallel p-orbital overlap, this twisting completely neutralizes its ability to stabilize the arenium ion.

• Pathway B (Attack at C4): If the electrophile attacks C4, it sits between the -CH 3​ (C3) and -NO 2​ (C5) groups. This steric bulk forces the adjacent -NO 2​ group to twist out of plane. Unlike the methoxy group, the nitro group is strongly destabilizing via its -M effect. Forcing the -NO 2​ group out of plane breaks its conjugation, effectively removing its deactivating influence from the transition state. Meanwhile, the -OCH 3​ group at C1 remains perfectly planar, providing maximum +M stabilization.

Mechanistic pathway showing steric inhibition of resonance favoring C4 substitution.

Experimental Protocol: Regioselective Bromination

To execute this transformation in the laboratory, we utilize a robust 3 [3]. The use of glacial acetic acid ensures the stabilization of the polar arenium intermediate while maintaining substrate solubility.

Step-by-Step Methodology

• Substrate Dissolution: Dissolve 10.0 mmol of 2-Fluoro-3-methyl-5-nitroanisole in 20 mL of glacial acetic acid (0.5 M) in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: Add 1.0 mmol (0.1 eq) of anhydrous Iron(III) bromide (FeBr 3​ ). Causality: The ring is moderately deactivated by the -NO 2​ and -F groups; a Lewis acid is required to sufficiently polarize the bromine.

• Electrophile Introduction: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add a solution of 11.0 mmol (1.1 eq) of elemental Bromine (Br 2​ ) in 5 mL of acetic acid over 15 minutes. Causality: Low temperatures control the exotherm and maximize regioselectivity by preventing kinetic overshoot.

• Reaction Monitoring: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor the reaction via HPLC until the starting material peak is consumed.

• Quenching: Pour the mixture into 100 mL of ice water containing 10% w/v Sodium Thiosulfate (Na 2​ S 2​ O 3​ ). Causality: Thiosulfate instantly reduces unreacted Br 2​ to inert bromide ions, preventing oxidative degradation during workup.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with saturated NaHCO 3​ (to neutralize residual acetic acid) and brine. Dry over anhydrous MgSO 4​ .

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield 4-bromo-2-fluoro-3-methyl-5-nitroanisole.

Step-by-step experimental workflow for the regioselective bromination protocol.

Analytical Self-Validation

To ensure the protocol is a self-validating system, the regiochemistry of the product must be unambiguously confirmed. Standard 1D 1 H NMR will show a single aromatic proton singlet, which is insufficient to distinguish between C4 and C6 substitution.

The Solution: 2D HMBC (Heteronuclear Multiple Bond Correlation) NMR

• If substitution occurred at C6 , the remaining proton is at C4 . In HMBC, the C4 proton will show a strong 3-bond correlation ( 3JCH​ ) to the carbon of the methyl group (C3).

• If substitution occurred at C4 (the predicted major product), the remaining proton is at C6 . In HMBC, the C6 proton will show a strong 3-bond correlation ( 3JCH​ ) to the carbon of the methoxy group (C1).

This analytical step closes the loop, proving that the steric inhibition of resonance successfully directed the electrophile to the C4 position.

References

• An Explanation of Substituent Effects - Chemistry LibreTexts. Available at:[Link]

• EAS On Disubstituted Benzenes: The Strongest Electron-Donor "Wins" - Master Organic Chemistry. Available at:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Chemoselective Catalytic Hydrogenation of 2-Fluoro-3-methyl-5-nitroanisole to 5-Amino-2-fluoro-3-methylanisole

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary

The synthesis of complex pharmaceutical intermediates often requires the precise reduction of specific functional groups without disturbing adjacent sensitive moieties. 2-Fluoro-3-methyl-5-nitroanisole is a highly functionalized building block utilized in the development of advanced therapeutics . Converting this nitroarene to its corresponding aniline derivative (5-amino-2-fluoro-3-methylanisole) presents a classic chemoselectivity challenge: reducing the highly polar −NO2​ group while strictly preventing the hydrodefluorination (reductive cleavage) of the aromatic C−F bond 1[1].

This guide details a field-proven, self-validating protocol utilizing an amine-modified Platinum on Carbon (Pt/C) catalytic system to achieve >99.5% chemoselectivity.

Mechanistic Principles of Chemoselective Hydrogenation

To design a robust protocol, one must understand the causality behind the competing reaction pathways.

The Haber Mechanism vs. Hydrodefluorination

The catalytic reduction of nitroarenes follows the classic Haber mechanism, proceeding sequentially through nitroso and hydroxylamine intermediates before yielding the final aniline 2[2]. However, when utilizing highly active transition metals like Palladium (Pd/C), the catalyst readily undergoes oxidative addition into the C−F bond, leading to the formation of a defluorinated byproduct.

Catalyst Tuning for Absolute Selectivity

To suppress dehalogenation, Platinum (Pt) is preferred over Palladium. However, unmodified Pt/C still yields 10–15% defluorinated byproducts. To achieve absolute chemoselectivity, the electron density of the Pt nanoparticles must be modulated. This is accomplished either by using nitrogen-doped carbon supports 3[3] or by introducing an exogenous aliphatic amine, such as n-octylamine 4[4].

The Causality: The lone pairs of the amine selectively coordinate to the highly active, electron-deficient defect sites (edges and corners) of the Pt crystal lattice. Because these defect sites are primarily responsible for C−F bond cleavage, poisoning them halts dehalogenation. Meanwhile, the planar terraces of the Pt nanoparticles remain unhindered and highly active for the adsorption and reduction of the polar −NO2​ group.

Reaction pathway showing the target Haber mechanism vs. the undesired hydrodefluorination.

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the quantitative impact of catalyst selection and modification on the chemoselective hydrogenation of fluoronitroarenes.

Catalyst System	Additive	Temp (°C)	H2​ Pressure (atm)	Conversion (%)	Selectivity for Fluoroaniline (%)	Dehalogenation (%)
5% Pd/C	None	25	1.0	>99.0	< 40.0	> 60.0
5% Pt/C	None	25	1.0	>99.0	85.0 - 90.0	10.0 - 15.0
Pt/H-NCNTs	None	25	1.0	>99.0	> 99.0	< 1.0
5% Pt/C	n-Octylamine	25	1.0	>99.0	> 99.5	< 0.5

Note: The addition of n-octylamine to standard commercial 5% Pt/C provides an accessible, highly scalable method for achieving near-perfect chemoselectivity without requiring custom N-doped carbon supports.

Self-Validating Experimental Protocol

This protocol utilizes an amine-modified Pt/C system. It is designed as a self-validating system : the success of the chemoselectivity mechanism is directly proven by the in-process mass spectrometry controls defined in Step 5.

Reagents & Materials

• Substrate: 2-Fluoro-3-methyl-5-nitroanisole (1.0 eq, 10.0 mmol, 1.85 g)

• Catalyst: 5% Platinum on Carbon (Pt/C, 50% w/w water wet) (0.5 mol% Pt)

• Modifier: n-Octylamine (0.1 eq, 1.0 mmol, 129 mg)

• Solvent: Methanol (HPLC Grade, 30 mL)

• Gas: Hydrogen gas ( H2​ ), ultra-high purity (Balloon or Parr shaker)

Step-by-Step Methodology

• Substrate Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Fluoro-3-methyl-5-nitroanisole (1.85 g, 10.0 mmol) in 30 mL of Methanol. Add n-octylamine (129 mg, 1.0 mmol) to the solution and stir for 5 minutes to ensure homogeneity.

• Catalyst Addition (Safety Critical): Caution: Dry Pt/C is pyrophoric and can ignite methanol vapors. Purge the flask with a gentle stream of Nitrogen ( N2​ ) for 2 minutes. Carefully add the water-wet 5% Pt/C catalyst under the N2​ blanket.

• Reactor Purging: Seal the flask with a rubber septum. Evacuate the flask using a vacuum manifold and backfill with N2​ . Repeat this vacuum/ N2​ cycle three times. Next, evacuate the flask and backfill with H2​ gas from a balloon. Repeat the vacuum/ H2​ cycle three times to establish a pure hydrogen atmosphere.

• Hydrogenation: Stir the reaction mixture vigorously (≥ 800 rpm) at 25 °C under 1 atm of H2​ for 4 to 6 hours. Mechanistic Note: High stirring rates are required to overcome the gas-liquid mass transfer limitations inherent to multiphase catalytic hydrogenations.

• In-Process Control (The Self-Validation Step): After 4 hours, withdraw a 10 µL aliquot, dilute in 1 mL MeOH, and analyze via UPLC-MS.

  • Validation of Completion: The peak for the starting material ( m/z 186 [M+H]+ ) must be fully consumed.

  • Validation of Chemoselectivity: The target product, 5-amino-2-fluoro-3-methylanisole, will appear at m/z 156 [M+H]+ . If the catalyst modification failed and dehalogenation occurred, a secondary byproduct peak will appear at m/z 138 [M+H]+ (3-methoxy-5-methylaniline). A peak area ratio of 156:138 > 99:1 validates the protocol's success.

• Filtration & Workup: Once validated, purge the flask thoroughly with N2​ to remove residual H2​ . Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pt/C catalyst. Wash the Celite pad with an additional 20 mL of Methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to separate the target fluoroaniline from the n-octylamine modifier.

Step-by-step experimental workflow for the chemoselective hydrogenation of fluoronitroarenes.

References

• Chemical Reviews (ACS Publications). Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. Retrieved from [Link]

• ACS Catalysis. Enhanced Chemoselective Hydrogenation through Tuning the Interaction between Pt Nanoparticles and Carbon Supports. Retrieved from [Link]

• Organic Letters (ACS Publications). Chemoselective Hydrogenation of Nitroarenes with Carbon Nanofiber-Supported Platinum and Palladium Nanoparticles. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. qianggroup.com [qianggroup.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

FAQ 1: Why is my yield of 2-Fluoro-3-methyl-5-nitroanisole so low, and why am I isolating mostly the 4-nitro and 6-nitro isomers?

Technical Support Center: Optimizing the Regioselective Nitration of 2-Fluoro-3-methylanisole

Welcome to the Advanced Synthesis Troubleshooting Guide. As researchers and drug development professionals, you are likely aware that achieving high regioselectivity in highly substituted aromatic rings is a complex balancing act of electronic and steric effects. This guide addresses the specific challenge of isolating the thermodynamically disfavored 5-nitro isomer from the nitration of 2-fluoro-3-methylanisole.

The Causality: Under standard nitration conditions (e.g., standard HNO3​/H2​SO4​ mixed acid), the regioselectivity is entirely dictated by the unprotonated methoxy group ( −OCH3​ ) at the C1 position. The methoxy group is a powerful π -donor and the strongest activating group on your starting material. It strongly directs electrophilic aromatic substitution to its ortho and para positions.

In 2-fluoro-3-methylanisole:

• C2 is occupied by Fluorine.

• C4 is para to the methoxy group.

• C6 is ortho to the methoxy group.

Because the unprotonated methoxy group dominates the directing effects of the weaker fluorine and methyl groups, the nitronium ion ( NO2+​ ) overwhelmingly attacks C4 and C6. The target C5 position is meta to the methoxy group, meaning it is electronically starved in comparison. Literature confirms that standard nitration of anisole derivatives yields less than 2% of the meta isomer [1].

FAQ 2: How can I shift the regioselectivity to favor the 5-nitro isomer?

The Causality: To force nitration at the C5 position, you must invert the electronic nature of the methoxy group. This is achieved by abandoning standard mixed acids and utilizing a superacidic medium , such as Trifluoromethanesulfonic acid (TFSA, Triflic Acid) combined with fuming nitric acid [2].

The Mechanism: In a superacid, the oxygen atom of the methoxy group is fully protonated, forming an oxonium ion ( −O+HCH3​ ). This transforms the group from a strong electron donor into a massive electron-withdrawing group via induction.

• The −O+HCH3​ group severely deactivates the C4 and C6 positions.

• It effectively becomes a meta-director , pointing the incoming NO2+​ toward C3 (occupied) and C5 .

• When attack occurs at C5, the resulting Wheland intermediate (sigma complex) places the positive charge at C2, C4, and C6. The charge at C2 is highly stabilized by resonance from the lone pairs of the fluorine atom, while completely avoiding the adjacent positive charge of the protonated methoxy group at C1.

This synergistic alignment of the protonated methoxy group and the fluorine atom makes C5 the most electronically favored position.

Data Presentation: Regioselectivity Comparison

Reaction Condition	Methoxy State	Dominant Directing Effect	Major Isomer(s) Formed	5-Nitro Isomer Yield
Standard Mixed Acid ( HNO3​/H2​SO4​ )	Unprotonated ( −OCH3​ )	Ortho/Para to Methoxy	4-Nitro & 6-Nitro	< 5% (Trace)
Superacidic ( HNO3​ / TFSA)	Protonated ( −O+HCH3​ )	Meta to Methoxy, Para to Fluoro	2-Fluoro-3-methyl-5-nitro anisole	> 75%

Mechanistic Pathway Visualization

Mechanistic divergence in the nitration of 2-fluoro-3-methylanisole based on acid strength.

FAQ 3: What is the exact protocol for Superacid-Mediated Nitration?

To ensure safety and reproducibility, follow this step-by-step methodology. Warning: Triflic acid and fuming nitric acid are highly corrosive and reactive. Perform all steps in a fume hood under an inert atmosphere.

Step 1: Preparation of the Nitronium Triflate Complex

• In an oven-dried 50 mL round-bottom flask equipped with a magnetic stirrer and nitrogen inlet, add Trifluoromethanesulfonic acid (TFSA, 5.0 equiv).

• Cool the flask to -10 °C using an ice-salt bath.

• Slowly add Fuming Nitric Acid (100% HNO3​ , 1.05 equiv) dropwise over 15 minutes. Stir for an additional 15 minutes to allow complete formation of the nitronium triflate active species.

Step 2: Substrate Addition 4. Dissolve 2-fluoro-3-methylanisole (1.0 equiv) in a minimal volume of anhydrous dichloromethane (DCM). 5. Add the substrate solution dropwise to the superacid mixture over 30 minutes. Critical: Maintain the internal temperature below 0 °C to prevent oxidative degradation of the aromatic ring.

Step 3: Reaction and Quenching 6. Stir the reaction mixture at 0 °C for 2 hours. 7. Carefully quench the reaction by pouring the mixture into a beaker containing vigorously stirred crushed ice (approx. 10x the reaction volume). This safely dilutes the superacid and deprotonates the methoxy group back to its neutral state.

Step 4: Extraction and Purification 8. Extract the aqueous layer with DCM (3 x 20 mL). 9. Wash the combined organic layers with saturated aqueous NaHCO3​ until the aqueous wash tests strictly basic (pH > 7). 10. Wash with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. 11. Purify the crude residue via silica gel column chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure 2-Fluoro-3-methyl-5-nitroanisole.

FAQ 4: How do I self-validate that I have synthesized the 5-nitro isomer and not the 4- or 6-nitro impurities?

Self-Validating System (Quality Control via 1H -NMR): You do not need to wait for complex 2D-NMR to confirm your regiochemistry; standard 1D 1H -NMR provides a self-validating proof of structure based on proton coupling constants ( J -values).

• If you made the 4-nitro or 6-nitro isomer: The two remaining aromatic protons will be ortho to each other. In your NMR spectrum, you will see two doublets with a large ortho coupling constant ( J≈8 Hz ).

• If you successfully made the 5-nitro isomer: The two remaining aromatic protons (at C4 and C6) are meta to each other. They will appear as two distinct signals (likely doublets or doublet of doublets due to fluorine coupling) with a strictly small meta coupling constant ( J≈2 Hz ). The absence of an 8 Hz coupling immediately validates the success of the superacid protocol.

References

• Olah, G. A., et al. "Variation of isomer distribution in electrophilic nitration of toluene, anisole, and o-xylene: Independence of high regioselectivity from reactivity of reagent." Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

• Coon, C. L., et al. "Nitration with nitric acid and trifluoromethanesulfonic acid." US Patent 3,714,272A.

• Rezaei, H., et al. "Excited state deactivation pathways of neutral/protonated anisole and p-fluoroanisole: a theoretical study." Physical Chemistry Chemical Physics. URL:[Link]

Technical Support Center: Troubleshooting Incomplete Reduction of 2-Fluoro-3-methyl-5-nitroanisole

Welcome to the technical support center for the reduction of 2-Fluoro-3-methyl-5-nitroanisole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific chemical transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into why your reaction may be failing and how to systematically troubleshoot the issues.

Introduction: The Challenge of Reducing a Sterically and Electronically Complex Nitroarene

The reduction of the nitro group in 2-Fluoro-3-methyl-5-nitroanisole to the corresponding aniline, 2-Fluoro-3-methyl-5-aminoanisole, is a critical step in the synthesis of many pharmaceutical intermediates. However, the substrate's unique substitution pattern presents a number of challenges that can lead to incomplete conversion, low yields, and the formation of unwanted byproducts.

The presence of an ortho-fluoro group and a meta-methyl group relative to the nitro group introduces significant steric hindrance around the reaction center.[1][2] This can impede the approach of the reducing agent or the interaction with the catalyst surface. Furthermore, the electronic effects of the electron-withdrawing fluorine and nitro groups, and the electron-donating methyl and methoxy groups, create a complex electronic environment that can influence the reactivity of the nitro group.[3]

This guide provides a structured approach to troubleshooting, starting with common issues and progressing to more advanced solutions tailored to specific reduction methodologies.

Section 1: Frequently Asked Questions & Initial Checks

This section addresses the most common initial hurdles encountered during the reduction of 2-Fluoro-3-methyl-5-nitroanisole. Before delving into more complex troubleshooting, ensure these fundamental aspects of your experimental setup are optimized.

Q1: My reaction shows a significant amount of starting material remaining, even after extended reaction times. What are the first things I should check?

A1: Incomplete conversion is a frequent issue. Before altering the core methodology, consider these preliminary checks:

• Purity of Starting Material: Verify the purity of your 2-Fluoro-3-methyl-5-nitroanisole. Impurities can interfere with the reaction or poison the catalyst.

• Reagent Quality: Ensure your reducing agents (e.g., metal powders, borohydrides, hydrogen source) are fresh and have been stored correctly. For instance, some catalysts like Raney® Nickel are pyrophoric and require careful handling under an inert atmosphere to maintain their activity.[4]

• Solvent Purity and Degassing: Use dry, high-purity solvents. Dissolved oxygen can interfere with many reduction reactions, especially catalytic hydrogenations. Degassing the solvent prior to use is recommended.

• Reaction Temperature: While many reductions proceed at room temperature, some substrates require heating to overcome the activation energy barrier.[4] A modest increase in temperature (e.g., to 40-60 °C) can sometimes significantly improve the reaction rate.

• Stoichiometry of Reagents: Double-check the molar equivalents of your reagents. For metal-mediated reductions, an insufficient amount of the metal or acid will lead to incomplete reaction. For catalytic hydrogenations, ensure adequate catalyst loading.

Q2: I'm observing the formation of multiple unidentified byproducts in my TLC/LC-MS analysis. What could be the cause?

A2: The formation of byproducts often points to side reactions or degradation. Potential causes include:

• Over-reduction or Side Reactions: Certain reducing agents can be too harsh and may lead to the reduction of other functional groups or defluorination.

• Intermediate Species: The reduction of nitroarenes can proceed through various intermediates such as nitroso and hydroxylamine species.[5] If these intermediates are stable under the reaction conditions, they may appear as byproducts. In some cases, these intermediates can undergo condensation reactions to form azoxy or azo compounds.[5][6]

• Degradation: The starting material or the desired product may be unstable under the reaction conditions (e.g., high temperature, strongly acidic or basic conditions).

To address this, consider using milder reducing agents or reaction conditions. Analyzing the reaction mixture at different time points can help identify the formation of intermediates and byproducts.

Section 2: Advanced Troubleshooting by Reduction Methodology

If the initial checks do not resolve the issue, a more detailed analysis of your chosen reduction method is necessary. This section is divided into common reduction techniques, each with specific troubleshooting advice.

Catalytic Hydrogenation (e.g., Pd/C, Pt/C, Raney Ni)

Catalytic hydrogenation is a widely used and often clean method for nitro group reduction.[6][7] However, its success is highly dependent on the catalyst, solvent, and reaction conditions.

Q3: My catalytic hydrogenation with Pd/C is very slow or has stalled. What are the likely causes and solutions?

A3: A sluggish or stalled hydrogenation can be frustrating. Here's a systematic approach to troubleshoot this issue:

• Catalyst Deactivation: The catalyst can be poisoned by impurities in the starting material, solvent, or hydrogen gas. Sulfur-containing compounds are notorious catalyst poisons.[8] The product aniline itself can sometimes inhibit the catalyst by strongly adsorbing to its surface.

  • Solution: Ensure the purity of all components. If catalyst poisoning is suspected, try using a higher catalyst loading or a fresh batch of catalyst. In some cases, adding a small amount of a weak acid can help to mitigate product inhibition.

• Insufficient Hydrogen Pressure: For this sterically hindered substrate, atmospheric pressure may not be sufficient.

  • Solution: Increase the hydrogen pressure. A pressure of 50 psi is a good starting point.[9]

• Poor Mass Transfer: In a heterogeneous reaction, efficient mixing is crucial to ensure contact between the substrate, catalyst, and hydrogen.[4]

  • Solution: Increase the stirring rate. Ensure the catalyst is well-suspended in the reaction mixture.

• Inappropriate Catalyst Choice: While Pd/C is a common choice, it may not be optimal for this substrate. Palladium catalysts are also known to promote hydrodehalogenation, which could be a concern with the fluoro-substituent.[10][11]

  • Solution: Consider alternative catalysts. Raney Nickel is often used for substrates where dehalogenation is a concern.[6][12] Platinum-based catalysts can also be effective.[13][14] A sulfided platinum catalyst has been shown to be effective for the chemoselective reduction of nitro groups in the presence of halides.[10][13]

Troubleshooting Flowchart for Catalytic Hydrogenation

Caption: Decision tree for troubleshooting incomplete catalytic hydrogenation.

Metal-Mediated Reductions (e.g., Fe/HCl, Fe/NH₄Cl, SnCl₂/HCl)

Metal-mediated reductions are classic and robust methods for converting nitroarenes to anilines.[6][7] They are often more tolerant of functional groups than catalytic hydrogenation.

Q4: I am using an iron-based reduction (e.g., Béchamp reduction), but the reaction is incomplete. How can I improve the conversion?

A4: The Béchamp reduction (iron in acidic media) is a powerful method, but its efficiency can be influenced by several factors.[15][16]

• Activation of Iron: The surface of the iron powder needs to be activated for the reaction to proceed efficiently.

  • Solution: Ensure the use of a suitable acid, such as acetic acid or hydrochloric acid.[17][18] The amount of acid can be critical; too little may result in incomplete reaction, while too much can lead to unwanted side reactions. Some protocols utilize an ammonium chloride solution which can be a milder alternative to strong acids.[18]

• Iron Particle Size and Quality: The surface area of the iron is important.

  • Solution: Use finely divided iron powder. Pre-washing the iron powder with dilute acid to remove any passivating oxide layer can also be beneficial.

• Reaction Temperature and Time: These reactions often require heating to go to completion.

  • Solution: Refluxing the reaction mixture is common.[9] Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.

• Workup Issues: The workup for iron-based reductions can be challenging due to the formation of iron hydroxides.[15]

  • Solution: After the reaction, basification of the mixture is necessary to precipitate iron salts and liberate the free amine. Filtration through a pad of celite can help to remove the iron sludge.[9] Ensure the pH is sufficiently basic to ensure the complete precipitation of iron hydroxides.

Q5: My reduction with stannous chloride (SnCl₂) is giving me a complex mixture of products. What is going wrong?

A5: Stannous chloride is a mild and effective reducing agent, but it can sometimes lead to side reactions, especially with complex substrates.[6][19]

• Stoichiometry of SnCl₂: An insufficient amount of SnCl₂ is a common cause of incomplete reaction.

  • Solution: A significant excess of SnCl₂ (typically 3-5 equivalents) is often required.[20][21]

• Reaction Conditions: The choice of solvent and acid is important.

  • Solution: The reaction is often carried out in concentrated hydrochloric acid or in ethanol.[20][21] The use of ethanol can sometimes lead to the formation of ethylated byproducts if the reaction is not carefully controlled.

• Formation of Tin Salts: The workup can be complicated by the formation of tin salts.

  • Solution: Similar to iron-based reductions, basification is required to precipitate tin hydroxides and liberate the free amine.[21]

Comparative Table of Metal-Mediated Reduction Conditions

Reducing System	Typical Solvent	Acid/Activator	Key Considerations
Fe/HCl (Béchamp)	Water, Ethanol	HCl	Requires heating; can be acidic.[15]
Fe/NH₄Cl	Water, Ethanol	NH₄Cl	Milder than HCl; often requires reflux.[18]
Fe/Acetic Acid	Acetic Acid	Acetic Acid	Can serve as both solvent and acid.[17]
SnCl₂·2H₂O	Ethanol, HCl(aq)	HCl	Requires stoichiometric amounts; workup can be tricky.[19][21]
Zn/Acetic Acid	Acetic Acid	Acetic Acid	A mild alternative to Fe and Sn.[6]

Section 3: Alternative and Chemoselective Methods

If standard methods prove problematic, exploring alternative reducing agents that offer higher chemoselectivity may be necessary.

Q6: I am concerned about the potential for defluorination with my current method. Are there any highly chemoselective methods I can try?

A6: Yes, several methods have been developed for the chemoselective reduction of nitro groups in the presence of sensitive functional groups like halogens.

• Hydrazine Hydrate with a Catalyst: The use of hydrazine hydrate in the presence of a catalyst like Pd/C or iron salts can be a highly selective method.[11] The reaction conditions can often be milder than direct hydrogenation with H₂ gas.

• Sodium Borohydride with a Transition Metal Salt: A combination of sodium borohydride with a transition metal salt, such as FeCl₂, can provide a chemoselective reduction system.[22]

• Transfer Hydrogenation: Using a hydrogen donor like ammonium formate or formic acid with a catalyst (e.g., Pd/C) is another mild and selective method.[4]

• Metal-Free Reductions: Recent advances have led to the development of metal-free reduction methods, such as using tetrahydroxydiboron with an organocatalyst, which can offer excellent chemoselectivity.[23]

Experimental Protocol: Iron-Mediated Reduction in Acetic Acid

This protocol is a robust starting point for the reduction of 2-Fluoro-3-methyl-5-nitroanisole.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Fluoro-3-methyl-5-nitroanisole (1.0 eq).

• Solvent and Reagent Addition: Add glacial acetic acid as the solvent. To this solution, add iron powder (3-5 eq).[17][18]

• Reaction: Heat the mixture to a gentle reflux (around 100-110 °C).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup:

  • Cool the reaction mixture to room temperature and filter through a pad of celite to remove the excess iron and iron salts. Wash the celite pad with ethyl acetate.

  • Carefully neutralize the filtrate with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic (pH 8-9).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 2-Fluoro-3-methyl-5-aminoanisole can be purified by column chromatography on silica gel or by recrystallization.

Workflow for Method Selection and Troubleshooting

Caption: A logical workflow for selecting and troubleshooting reduction methods.

By systematically addressing the potential issues outlined in this guide, from fundamental experimental parameters to the nuances of specific reaction mechanisms, you will be well-equipped to overcome the challenges associated with the reduction of 2-Fluoro-3-methyl-5-nitroanisole and achieve a successful synthesis of the desired aniline.

References

• Kasparian, A. J., et al. (2011). Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. The Journal of Organic Chemistry. Available at: [Link]

• Gamble, A. B., et al. (2011). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. SciSpace. Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available at: [Link]

• Wang, L., et al. (2012). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Molecules. Available at: [Link]

• Dutta, B., et al. (2020). Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. Green Chemistry. Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction - Iron (Fe). Available at: [Link]

• Kasparian, A. J., et al. (2012). ChemInform Abstract: Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. ChemInform. Available at: [Link]

• Smith, A. J., et al. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education. Available at: [Link]

• Sosedova, O. N., et al. (2021). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. RASĀYAN Journal of Chemistry. Available at: [Link]

• Moody, C. J., & Roff, G. J. (2002). Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones. The Journal of Organic Chemistry. Available at: [Link]

• Crossley, S. W. M., et al. (2014). Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex. Journal of the American Chemical Society. Available at: [Link]

• Haigler, B. E., et al. (1999). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. Applied and Environmental Microbiology. Available at: [Link]

• PrepChem. Synthesis of 2-fluoro-5-nitroaniline. Available at: [Link]

• Jang, M., et al. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. The Journal of Organic Chemistry. Available at: [Link]

• Serva, S., & Procter, D. J. (2020). Recent Advances to Mediate Reductive Processes of Nitroarenes Using Single-Electron Transfer, Organomagnesium, or Organozinc Reagents. The Journal of Organic Chemistry. Available at: [Link]

• Moorthy, K., et al. (2018). 2-Fluoro-5-nitroaniline. IUCrData. Available at: [Link]

• Tobisu, M., & Chatani, N. (2020). Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes. ACS Catalysis. Available at: [Link]

• Wang, Y., et al. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Sustainable Energy & Fuels. Available at: [Link]

• Baciocchi, E., & Illuminati, G. (1964). Steric Effects of the Nitro Group on the Uncatalyzed Halogenation of Methylbenzenes. Journal of the American Chemical Society. Available at: [Link]

• Garcia, M. J., et al. (1997). Inhibition of Nitrosation by Steric Hindrance. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Li, Y., et al. (2021). Magnetically Reusable Fe3O4@NC@Pt Catalyst for Selective Reduction of Nitroarenes. Catalysts. Available at: [Link]

• Ragaini, F. (2021). Transition Metal Catalyzed Reductive Cyclization Reactions of Nitroarenes and Nitroalkenes. AIR Unimi. Available at: [Link]

• Andreou, D., et al. (2018). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. Catalysts. Available at: [Link]

• ResearchGate. Mechanism of Nitroarenes Reduction. Available at: [Link]

• ChemBK. 3-fluoro-5-nitroaniline. Available at: [Link]

• Calvin Digital Commons. Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Available at: [Link]

• Mishima, M., et al. (1988). Effect of the Twisted Nitro Group on Gas Phase Acidities of Phenol, Toluene, Aniline, and Benzoic Acid. Steric Inhibition of Intrinsic Resonance Effect. Chemistry Letters. Available at: [Link]

• Li, Y., et al. (2023). Catalytic and Electrocatalytic Hydrogenation of Nitroarenes. The Journal of Physical Chemistry C. Available at: [Link]

• Li, Y., et al. (2022). Selective Nitro Reduction of Ester Substituted Nitroarenes by NaBH4-FeCl2. Synlett. Available at: [Link]

• Topf, C., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters. Available at: [Link]

• van Deelen, T. W., et al. (2012). Organic Thiol Modified Pt/TiO2 Catalysts to Control Chemoselective Hydrogenation of Substituted Nitroarenes. ACS Catalysis. Available at: [Link]

• Google Patents. (1984). Process for preparing 2-fluoro-5-nitroaniline.

• Wang, Z., et al. (2023). Boosting the activity in the liquid-phase hydrogenation of S-containing nitroarenes by dual-site Pt/CeO2 catalysts design. Nature Communications. Available at: [Link]

• Chem-Station. (2017). Bechamp Reduction. Available at: [Link]

• Scribd. (2024). Chemists' Guide to Béchamp Reduction. Available at: [Link]

• Shroff S. R. Rotary Institute of Chemical Technology. AMINATION BY REDUCTION. Available at: [Link]

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Resolving NMR peak overlaps in crude 2-Fluoro-3-methyl-5-nitroanisole reaction mixtures

Focus: Resolving Peak Overlaps in Crude 2-Fluoro-3-methyl-5-nitroanisole Mixtures

Welcome to the Analytical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals facing spectral crowding in fluorinated aromatic reaction mixtures.

Synthesizing 2-Fluoro-3-methyl-5-nitroanisole often yields crude mixtures containing unreacted starting materials and regioisomers (e.g., the 4-nitro or 6-nitro analogs). The presence of the 19 F nucleus introduces complex heteronuclear scalar couplings ( JHF​ ), which, combined with homonuclear couplings ( JHH​ ) and isomer crowding, renders standard 1D 1 H NMR insufficient for structural elucidation or yield quantification.

This guide provides field-proven, causality-driven methodologies to bypass these bottlenecks.

Quantitative Diagnostic Matrix

Before running advanced 2D experiments, it is critical to understand the exact physical origins of the signal overlap. The table below summarizes the quantitative NMR parameters for the target molecule versus its most common regioisomer, dictating which technique is required for resolution.

Diagnostic Feature	2-Fluoro-3-methyl-5-nitroanisole (Target)	2-Fluoro-3-methyl-4-nitroanisole (Isomer)	Chemical Causality & Resolving Technique
Aromatic 1 H (ppm)	H4 (~7.8, dd), H6 (~7.5, dd)	H5 (~7.6, d), H6 (~7.9, d)	Overlap Cause: 3JHF​ , 4JHF​ , and 4JHH​ splitting creates continuous multiplet blocks.Solution: 19 F-Decoupled Pure Shift 1 H NMR.
19 F Shift (ppm)	~ -125.4 ppm	~ -118.2 ppm	Dispersion Advantage: 19 F has a >900 ppm chemical shift range. Isomers are separated by >7 ppm.Solution: 1D 19 F NMR for quantification.
19 F- 1 H Contacts	Cross-peaks to -OCH 3​ & -CH 3​	Cross-peaks to -OCH 3​ & -CH 3​	Spatial Proximity ( r−6 ): F is ortho to both methyl and methoxy in both isomers.Solution: 2D 19 F- 1 H HOESY confirms 1,2,3-substitution.
1 H- 1 H NOESY (Me)	Strong NOE from C3-Me to H4	No aromatic NOE (C4 is -NO 2​ )	Regiochemical Proof: Target has a proton ortho to the methyl group; the isomer does not.Solution: 1D Selective DPFOE (NOESY).

Troubleshooting FAQs

Q1: The aromatic region (6.5 - 8.5 ppm) of my crude mixture is an indecipherable block of multiplets. How do I definitively assign the H4 and H6 protons of my target molecule? A: Standard 1 H NMR fails here because the C2-fluorine splits the H4 and H6 signals via strong heteronuclear spin-spin coupling, which overlaps with the signals of regioisomeric byproducts. To resolve this, you must suppress both homonuclear and heteronuclear scalar couplings. We recommend utilizing Pure Shift NMR (PSYCHE) combined with continuous wave 19 F decoupling. Pure shift sequences use low flip-angle swept-frequency pulses to suppress homonuclear JHH​ couplings, effectively collapsing complex multiplets into sharp singlets. As demonstrated by [1], utilizing pure shift methods increases spectral resolution by up to an order of magnitude, allowing you to easily count the number of species in a crowded mixture and assign the distinct H4/H6 singlets.

Q2: I need to prove the relative regiochemistry of the nitro and methyl groups without isolating the product via column chromatography. What is the most robust method? A: You should utilize 2D 19 F- 1 H HOESY (Heteronuclear Overhauser Effect Spectroscopy) . Causality: The Overhauser effect relies on dipole-dipole relaxation, the efficiency of which decays proportionally to the inverse sixth power of the internuclear distance ( r−6 ). Because the 19 F nucleus at C2 is spatially adjacent (ortho) to both the C1-methoxy and C3-methyl groups, a HOESY experiment will selectively transfer magnetization through space, generating strong cross-peaks between the fluorine and these specific aliphatic protons [2]. This maps the molecular topology directly within the crude mixture, bypassing the need for physical separation.

Q3: My 1 H NMR integrals are highly unreliable for calculating the reaction conversion due to overlapping byproduct methoxy peaks. Is there a better quantitative approach? A: Yes. Abandon 1 H integration and switch to 1D 19 F NMR combined with selective heteronuclear experiments like HD-HAPPY-FESTA. Causality: 19 F has 100% natural abundance and a massive chemical shift dispersion. More importantly, your crude mixture lacks a background signal in the 19 F channel—only the fluorinated starting materials, target product, and fluorinated byproducts will resonate. As validated by [3], analyzing crude reaction mixtures via 19 F NMR acts as a "magnifying glass," allowing for precise, baseline-resolved integration of isomers that are otherwise completely obscured in the proton spectrum.

Experimental Protocols: Self-Validating Workflows

Protocol A: Ultrahigh-Resolution 19 F-Decoupled Pure Shift 1 H NMR (PSYCHE)

Objective: Collapse all aromatic multiplets into singlets for mixture analysis.

• Probe Tuning & Calibration: Tune the probe for both 1 H and 19 F. Self-Validation Checkpoint: Rigorously calibrate the 90° pulse width for 1 H (typically ~10 µs) on your specific crude sample to ensure uniform excitation across the spectral window.

• Parameter Setup: Load the PSYCHE pulse sequence. Set the spectral width to cover 0–10 ppm. Configure the low flip-angle swept-frequency pulses (typically β=1∘ to 2∘ ) to balance sensitivity and decoupling efficiency.

• Heteronuclear Decoupling: Activate the 19 F channel for decoupling during acquisition using a WALTZ-16 or GARP composite pulse sequence. Self-Validation Checkpoint: Monitor the sample temperature. Broadband 19 F decoupling can cause dielectric heating; ensure the variable temperature (VT) unit is actively stabilizing the sample at 298 K.

• Acquisition & Processing: Acquire the data as a pseudo-2D experiment. Process using a chunking algorithm to reconstruct the pure shift free induction decay (FID). The resulting 1D spectrum will display H4 and H6 as sharp, distinct singlets.

Protocol B: 2D 19 F- 1 H HOESY for Regiochemical Mapping

Objective: Confirm the 1,2,3-substitution pattern via through-space dipole-dipole interactions.

• Relaxation Analysis ( T1​ ): Run an inversion-recovery sequence to determine the longitudinal relaxation time ( T1​ ) of the 19 F nuclei in your crude mixture. Self-Validation Checkpoint: The HOESY mixing time ( d8 ) must be set to approximately 0.5×T1​ of the fluorine nucleus. Guessing the mixing time will result in zero cross-peak intensity due to either incomplete NOE build-up or signal dissipation via relaxation.

• Sequence Execution: Load the 2D HOESY sequence (e.g., hoesyfhqfqnrv). Set 19 F as the indirect dimension ( F1​ ) and 1 H as the direct observation dimension ( F2​ ) to maximize sensitivity.

• Acquisition: Use a minimum of 256 increments in F1​ to ensure adequate resolution of the fluorine signals (which will distinguish the target from the 4-nitro isomer).

• Data Validation: Process with sine-squared window functions. True spatial correlations (e.g., C2-F to C3-CH 3​ ) will exhibit a phase-sensitive build-up. Discard any peaks that align perfectly with t1​ noise ridges.

Logical Workflow Visualization

The following decision matrix illustrates the autonomous troubleshooting logic for fluorinated aromatic mixtures.

Fig 1: Decision matrix for resolving NMR overlaps in fluorinated aromatic crude mixtures.

References

• Smith, M. J., Castañar, L., Adams, R. W., Morris, G. A., & Nilsson, M. (2022). "Giving Pure Shift NMR Spectroscopy a REST—Ultrahigh-Resolution Mixture Analysis." Analytical Chemistry, 94(37), 12757–12761.[Link]

• Voda, M. A., et al. (2022). "New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds." RSC Advances, 12, 6508-6515.[Link]

• Dal Poggetto, G., Favaro, D. C., Nilsson, M., Morris, G. A., & Tormena, C. F. (2020). "Selective Nuclear Magnetic Resonance Experiments for Sign-Sensitive Determination of Heteronuclear Couplings: Expanding the Analysis of Crude Reaction Mixtures." Analytical Chemistry, 92(19), 13304–13312.[Link]

Technical Support Center: Scaling Up the Synthesis of 2-Fluoro-3-methyl-5-nitroanisole

Welcome to the Process Chemistry Support Portal for 2-Fluoro-3-methyl-5-nitroanisole (CAS: 1804495-50-8)[1]. This compound is a highly valuable building block in drug development, but its scale-up presents distinct chemoselectivity and thermal hazard challenges.

This guide bypasses generic procedures to directly address the causality behind synthetic bottlenecks. We utilize a highly scalable two-step sequence: chemoselective O-methylation of 2-amino-3-methyl-5-nitrophenol, followed by a continuous-flow Balz-Schiemann fluorination.

Synthetic workflow for 2-Fluoro-3-methyl-5-nitroanisole via Balz-Schiemann reaction.

Troubleshooting & FAQs

Section 1: Regioselectivity in O-Methylation

Q: During the methylation of 2-amino-3-methyl-5-nitrophenol, we observe up to 15% N-methylation byproducts. How can we drive absolute chemoselectivity toward O-methylation?

A: This is a classic chemoselectivity challenge governed by the Hard and Soft Acids and Bases (HSAB) theory [2]. The aniline nitrogen is a highly polarizable, "soft" nucleophile, whereas the phenoxide oxygen is a densely charged, "hard" nucleophile.

If your current protocol uses methyl iodide (MeI), you are employing a "soft" electrophile. According to HSAB principles, soft electrophiles favorably interact with soft nucleophiles, which inevitably leads to competitive N-methylation[2].

The Causality-Driven Solution: Switch your alkylating agent to dimethyl sulfate (DMS). The methyl group in DMS acts as a "hard" electrophile, strongly preferring the hard phenoxide oxygen. Combine this with a mild base like potassium carbonate ( K2​CO3​ ) in a polar aprotic solvent (e.g., acetone). The K2​CO3​ is strong enough to deprotonate the phenol (pKa ~9) but too weak to deprotonate the amine (pKa ~27), creating a self-validating thermodynamic sink that ensures >98% O-methylation.

Section 2: Thermal Hazards in the Balz-Schiemann Reaction

Q: The thermal decomposition of the diazonium tetrafluoroborate intermediate is highly exothermic. How can we scale the fluoro-dediazoniation step safely without risking a thermal runaway?

A: The traditional batch Balz-Schiemann reaction poses severe safety risks on scale due to the accumulation of impact- and heat-sensitive diazonium salts. In a batch reactor, the surface-area-to-volume ratio is too low to dissipate the sudden release of N2​ gas and exothermic heat during decomposition.

The Causality-Driven Solution: Transition the reaction to a continuous flow reactor system [3]. By utilizing microreactors or continuous tubular coils, the active volume of the hazardous diazonium intermediate is kept to a minimum (often <50 mL at any given time). The superior mass and heat transfer of flow reactors provides instantaneous heat dissipation. This allows you to safely operate the fluorination coil at an elevated temperature (60°C), drastically reducing the required residence time to mere seconds while completely eliminating the need to isolate the dry diazonium salt[3].

Continuous flow reactor setup for the scalable, safe Balz-Schiemann fluorination.

Quantitative Data Summaries

To justify the transition from batch to continuous flow, review the operational metrics summarized below. The flow protocol validates itself through superior safety margins and throughput.

Parameter	Traditional Batch Process	Continuous Flow Process[3]
Intermediate Isolation	Required (High explosion risk)	Not Required (In-situ generation)
Diazotization Temp/Time	0°C to 5°C / 60 - 120 min	10°C / 10 minutes
Fluorination Temp/Time	80°C to 100°C / 2 - 4 hours	60°C / 5.4 seconds
Heat Transfer Efficiency	Poor (Thermal runaway risk)	Excellent (Instantaneous dissipation)
Overall Yield	~45% - 55%	~70% - 75%
Scalability	Limited by reactor cooling capacity	Unlimited (Scale-out via parallel coils)

Detailed Experimental Methodologies

Protocol A: Chemoselective O-Methylation

This protocol utilizes HSAB principles to prevent N-methylation.

• Preparation: Charge a perfectly dry 2L jacketed reactor with 2-amino-3-methyl-5-nitrophenol (1.0 eq, 100 g) and anhydrous acetone (1000 mL).

• Base Addition: Add finely powdered anhydrous K2​CO3​ (1.5 eq, 123 g). Stir the suspension at 20°C for 30 minutes to ensure complete formation of the phenoxide ion.

• Electrophile Addition: Dropwise, add dimethyl sulfate (DMS) (1.1 eq, 75 g) over 45 minutes, maintaining the internal temperature below 25°C to prevent solvent reflux and kinetic byproducts.

• Reaction Maturation: Heat the mixture to a gentle reflux (56°C) for 4 hours.

• Self-Validation Checkpoint: Pull a 0.5 mL aliquot, quench with water, extract with EtOAc, and analyze via HPLC (254 nm). The protocol is validated when the phenol peak (RT ~3.2 min) is >99% consumed and replaced by the anisole peak (RT ~4.8 min).

• Workup: Quench the reaction with 10% aqueous ammonia (200 mL) to destroy unreacted DMS. Filter the inorganic salts, concentrate the filtrate, and recrystallize from ethanol to yield 2-amino-3-methyl-5-nitroanisole.

Protocol B: Continuous Flow Balz-Schiemann Fluorination

This protocol completely avoids the isolation of dry diazonium tetrafluoroborate[3].

• System Priming: Flush a dual-pump continuous flow system (equipped with a T-mixer, a 10 mL PTFE residence coil, and a 2 mL heated stainless-steel coil) with distilled water and THF.

• Feed Solution A: Dissolve 2-amino-3-methyl-5-nitroanisole (1.0 eq) in a mixture of THF and 48% aqueous HBF4​ (3.0 eq).

• Feed Solution B: Prepare a 2.0 M aqueous solution of sodium nitrite ( NaNO2​ , 1.2 eq).

• Diazotization (Coil 1): Pump Solution A and Solution B into the T-mixer at flow rates calibrated to achieve a 10-minute residence time in Coil 1. Maintain Coil 1 at 10°C using a cooling bath.

• Fluorination (Coil 2): The effluent from Coil 1 flows directly into Coil 2, which is submerged in a heating bath set to 60°C. Adjust the tubing length/flow rate to achieve a precise 5.4-second residence time [3].

• Self-Validation Checkpoint: The immediate evolution of N2​ gas bubbles in the transparent exit tubing visually validates the fluoro-dediazoniation.

• In-Line Quench: Direct the reactor effluent into a stirred collection flask containing saturated aqueous NaHCO3​ and ethyl acetate.

• Analysis: Separate the organic layer and confirm the product via 19F NMR (expect a distinct singlet around -115 ppm corresponding to the newly formed aryl fluoride).

Sources

• 1. 2-Fluoro-3-methyl-5-nitroanisole | CymitQuimica [cymitquimica.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Reactivity Comparison Guide: 2-Fluoro-3-methyl-5-nitroanisole vs. 2-Fluoro-5-nitroanisole in SNAr Reactions

Executive Summary

In the design of active pharmaceutical ingredients (APIs) and complex heterocycles, fluoro-nitroanisoles serve as highly versatile electrophilic building blocks[1]. Their primary utility lies in their ability to undergo Nucleophilic Aromatic Substitution (SNAr), allowing for the rapid construction of C–N, C–O, and C–S bonds.

This guide provides an in-depth comparative analysis of two structurally similar but kinetically divergent intermediates: 2-Fluoro-5-nitroanisole and 2-Fluoro-3-methyl-5-nitroanisole . While both molecules feature a highly activated C–F bond, the presence of a single methyl group at the C3 position in the latter drastically alters its reactivity profile. Understanding the causality behind these kinetic differences is critical for optimizing reaction conditions, minimizing side products, and scaling up drug discovery workflows.

Mechanistic Causality: Electronic and Steric Profiling

To understand the reactivity differences between these two building blocks, we must analyze the SNAr mechanism. SNAr proceeds via an addition-elimination pathway. The nucleophile attacks the electron-deficient carbon bearing the leaving group (fluorine), forming a negatively charged, resonance-stabilized intermediate known as the Meisenheimer complex [2][3]. The leaving group is subsequently expelled to restore aromaticity.

The Baseline: 2-Fluoro-5-nitroanisole (CAS: 454-16-0)

• Electronic Activation: The nitro (-NO2) group at the C5 position is exactly para to the fluorine atom at C2. This allows the nitro group to accept the negative charge of the Meisenheimer complex via direct resonance, drastically lowering the activation energy of the nucleophilic attack[4][5].

• Leaving Group: Fluorine is the optimal leaving group for SNAr due to its extreme electronegativity, which highly polarizes the C–F bond and accelerates the initial nucleophilic attack[6].

• Steric Environment: The positions ortho to the C2 fluorine are occupied by a methoxy group (C1) and a simple hydrogen atom (C3). The lack of bulk at C3 provides an unobstructed trajectory for incoming nucleophiles.

The Hindered Analog: 2-Fluoro-3-methyl-5-nitroanisole (CAS: 1804495-50-8)

The introduction of a methyl group at the C3 position introduces two severe kinetic penalties:

• Steric Hindrance (Primary Effect): The methyl group is directly ortho to the reaction center (C2). In SNAr, the nucleophile must approach the planar ring at a specific angle to form the tetrahedral Meisenheimer intermediate. The bulky C3-methyl group physically clashes with the incoming nucleophile, significantly raising the activation energy barrier[7][8].

• Electronic Deactivation (Secondary Effect): Alkyl groups are electron-donating via induction (+I) and hyperconjugation. By pushing electron density into the aromatic ring, the C3-methyl group destabilizes the negatively charged Meisenheimer complex, further reducing the reaction rate.

Comparative Data & Reaction Metrics

The following table synthesizes the expected kinetic behavior and required reaction parameters for both compounds when reacting with a standard secondary amine (e.g., morpholine or piperidine).

Parameter	2-Fluoro-5-nitroanisole	2-Fluoro-3-methyl-5-nitroanisole
CAS Number	454-16-0[1]	1804495-50-8[9]
SNAr Reaction Site	C2 (Fluorine)	C2 (Fluorine)
Activating Group	C5 Nitro (Para to F)	C5 Nitro (Para to F)
Steric Hindrance at C2	Low (Adjacent to H)	High (Adjacent to CH3)
Relative SNAr Rate	Very Fast	Slow
Typical Reaction Temp.	20°C – 60°C	90°C – 120°C
Typical Reaction Time	1 – 4 hours	12 – 24 hours
Base Requirement	Mild (e.g., K2CO3, DIPEA)	Stronger/Excess (e.g., Cs2CO3)

Mechanistic Visualization

The following diagram illustrates the divergent energy pathways and intermediate stabilities of the two compounds during an SNAr reaction.

Caption: Comparative SNAr pathways demonstrating the kinetic penalties imposed by the C3-methyl group.

Self-Validating Experimental Protocols

To practically demonstrate these differences, below are two optimized, step-by-step SNAr amination protocols. The causality behind the differing conditions is explicitly noted.

Protocol A: Mild Amination of 2-Fluoro-5-nitroanisole

Because the C2 position is unhindered, this reaction proceeds smoothly under mild thermal conditions, preventing the degradation of sensitive functional groups.

• Preparation: In an oven-dried round-bottom flask, dissolve 1.0 equivalent (eq) of 2-Fluoro-5-nitroanisole in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Base Addition: Add 2.0 eq of Potassium Carbonate (K2CO3). Causality: A mild base is sufficient to scavenge the HF byproduct without causing side reactions.

• Nucleophile Addition: Add 1.2 eq of the desired secondary amine (e.g., morpholine).

• Reaction: Stir the mixture at Room Temperature to 50°C for 2–4 hours. Monitor via TLC or LC-MS. The lack of steric hindrance allows for rapid conversion.

• Workup: Quench with ice water, extract with Ethyl Acetate (EtOAc), wash the organic layer with brine to remove DMF, dry over Na2SO4, and concentrate under reduced pressure.

Protocol B: Forced Amination of 2-Fluoro-3-methyl-5-nitroanisole

The steric bulk of the C3-methyl group requires significantly higher thermal energy to force the nucleophile into the transition state. Stronger bases and polar aprotic solvents are critical here.

• Preparation: Dissolve 1.0 eq of 2-Fluoro-3-methyl-5-nitroanisole in anhydrous DMF or Dimethyl Sulfoxide (DMSO) (0.2 M). Causality: High-boiling polar aprotic solvents are required to stabilize the transition state at elevated temperatures.

• Base Addition: Add 2.5 eq of Cesium Carbonate (Cs2CO3). Causality: The larger cesium cation provides better solubility and higher basicity in organic solvents, driving the difficult reaction forward.

• Nucleophile Addition: Add 1.5 to 2.0 eq of the secondary amine. Causality: Excess nucleophile increases the collision frequency, compensating for the low probability of a successful, unhindered trajectory.

• Reaction: Heat the mixture to 90°C – 120°C and stir for 16–24 hours. Causality: High thermal energy is mandatory to overcome the steric activation barrier imposed by the ortho-methyl group.

• Workup: Cool to room temperature, dilute with water, and extract thoroughly with EtOAc. Extended purification (e.g., flash chromatography) may be required due to potential thermal degradation byproducts.

Conclusion for Drug Development

When designing synthetic routes, the choice between these two intermediates dictates the operational complexity of the workflow. 2-Fluoro-5-nitroanisole is an ideal, highly reactive building block suitable for late-stage functionalization or mild library synthesis. Conversely, 2-Fluoro-3-methyl-5-nitroanisole must be utilized early in the synthetic sequence, as the harsh thermal conditions (≥90°C) required to overcome its inherent steric hindrance may not be tolerated by complex, sensitive molecular architectures.

References

• nbinno.com. 2-Fluoro-5-nitroanisole (CAS 454-16-0): Your Go-To Intermediate for Synthesis. Retrieved from: [Link]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from: [Link]

• Chemistry LibreTexts. 16.7: Nucleophilic Aromatic Substitution. Retrieved from:[Link]

• National Center for Biotechnology Information (PMC). Photothermal Conversion Promotes Challenging SNAr for Facile C–N Bond Formation. Retrieved from:[Link]

• Chemical Communications (RSC Publishing). Aromatic Transformations Facilitated by η6 Coordination (Steric Hindrance in SNAr). Retrieved from:[Link]

• Wikipedia. Nucleophilic aromatic substitution. Retrieved from:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 17.1 Nucleophilic aromatic substitution | Organic Chemistry II [courses.lumenlearning.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. evitachem.com [evitachem.com]

Mass Spectrometry Fragmentation Patterns: 2-Fluoro-3-methyl-5-nitroanisole vs. Positional Isomers

Executive Summary

In drug development and forensic analysis, the unambiguous identification of highly substituted aromatic compounds is critical. 2-Fluoro-3-methyl-5-nitroanisole (Molecular Weight: 185.15 g/mol ) and its positional isomers present a unique analytical challenge due to their identical exact masses and similar physicochemical properties.

This guide provides an in-depth, objective comparison of the Electron Ionization Mass Spectrometry (EI-MS) fragmentation patterns of 2-fluoro-3-methyl-5-nitroanisole against its structural isomers. By leveraging fundamental gas-phase thermodynamic principles—specifically the "ortho effect"—researchers can confidently differentiate these compounds in complex matrices.

Mechanistic Principles of Fragmentation

The fragmentation of substituted nitroanisoles under 70 eV electron ionization is driven by the stability of the resulting fragment ions and the spatial proximity of functional groups. Understanding the causality behind these pathways is essential for spectral interpretation [1].

Primary Cleavage Pathways

• Methoxy Group (-OCH₃): The initial ionization typically occurs at the oxygen heteroatom. The most favorable primary cleavage is the loss of a methyl radical (•CH₃, -15 Da) to form a resonance-stabilized phenoxide-type cation. Subsequent loss of carbon monoxide (CO, -28 Da) is a hallmark of anisole derivatives [3].

• Nitro Group (-NO₂): Nitroaromatics characteristically expel nitrogen monoxide (•NO, -30 Da) via a complex rearrangement involving oxygen transfer to the aromatic ring, or a nitro radical (•NO₂, -46 Da) via simple α-cleavage [2].

• Fluoro Group (-F): The carbon-fluorine bond is exceptionally strong. Fluorine is rarely lost as a primary radical; however, the loss of hydrogen fluoride (HF, -20 Da) can occur if a hydrogen donor is in close spatial proximity [4].

The "Ortho Effect": The Key to Isomer Differentiation

The most powerful diagnostic tool for differentiating positional isomers in EI-MS is the ortho effect [5]. When two functional groups are adjacent (ortho) on the benzene ring, they can interact via a six-membered cyclic transition state, leading to unique elimination products.

• Nitro and Methyl (Ortho): If a methyl group is ortho to a nitro group (e.g., in the isomer 2-fluoro-4-methyl-5-nitroanisole), a hydrogen atom from the methyl group can migrate to the nitro oxygen, followed by the expulsion of a hydroxyl radical (•OH, -17 Da) or water (H₂O, -18 Da).

• Absence in 2-Fluoro-3-methyl-5-nitroanisole: In the target compound, the nitro group (position 5) is flanked by protons (positions 4 and 6), not the methyl group (position 3). Therefore, the [M - •OH]⁺ peak will be conspicuously absent or extremely weak, serving as a definitive comparative marker.

Comparative Fragmentation Data

The following table summarizes the predicted quantitative mass-to-charge (m/z) ratios for 2-fluoro-3-methyl-5-nitroanisole and a closely related positional isomer, highlighting the diagnostic peaks used for differentiation.

Fragment Ion / Pathway	2-Fluoro-3-methyl-5-nitroanisole (Target)	2-Fluoro-4-methyl-5-nitroanisole (Isomer)	Diagnostic Significance
Molecular Ion [M]•⁺	m/z 185 (Strong)	m/z 185 (Strong)	Confirms molecular weight.
[M - •CH₃]⁺	m/z 170	m/z 170	Confirms methoxy presence.
[M - •NO₂]⁺	m/z 139	m/z 139	Confirms nitro presence.
[M - •NO]⁺	m/z 155	m/z 155	Standard nitro rearrangement.
[M - •OH]⁺	Absent / Trace	m/z 168 (Prominent)	Definitive marker for ortho-nitrotoluene motif.
[M - •CH₃ - CO]⁺	m/z 142	m/z 142	Secondary anisole fragmentation.

Visualizing the Fragmentation Pathways

Predicted EI-MS fragmentation pathways for 2-Fluoro-3-methyl-5-nitroanisole and its isomers.

Experimental Protocol: GC-EI-MS Analysis

To ensure scientific integrity and self-validating results, the following step-by-step methodology must be strictly adhered to when comparing these isomers.

Reagents and Sample Preparation

• Solvent Selection: Dissolve 1.0 mg of the analyte (2-fluoro-3-methyl-5-nitroanisole or isomer) in 1.0 mL of LC-MS grade Methanol or Ethyl Acetate.

• Dilution: Dilute the stock solution to a working concentration of 10 µg/mL to prevent detector saturation and minimize ion-molecule reactions in the source.

• Internal Standard: Spike the sample with 1 µg/mL of a deuterated internal standard (e.g., Nitrobenzene-d5) to validate ionization efficiency.

Instrumental Parameters (GC-MS)

• Column: Non-polar capillary column (e.g., DB-5MS, 30 m × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: Helium (High Purity 99.999%) at a constant flow rate of 1.0 mL/min.

• Injection: 1.0 µL, Split ratio 10:1. Injector temperature: 250 °C.

• Oven Program: Initial temperature 80 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min).

• Ionization Source: Electron Ionization (EI) at 70 eV. Source temperature: 230 °C.

• Mass Analyzer: Quadrupole, scanning from m/z 50 to 300 at a rate of 3 scans/sec.

Workflow Diagram

Standard GC-EI-MS experimental workflow for nitroaromatic isomer differentiation.

Data Validation & Causality Check

Upon acquiring the spectra, validate the system by checking the internal standard's molecular ion. Next, examine the m/z 168 region. If a distinct peak at m/z 168 is observed, the compound is not 2-fluoro-3-methyl-5-nitroanisole, but rather an isomer possessing adjacent methyl and nitro groups. The absence of m/z 168, combined with strong m/z 170 and 139 peaks, confirms the target structure.

References

• Schmidt, P., et al. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. PubMed (NIH). Retrieved from[Link]

• The Journal of Physical Chemistry A. Substituent Effects in the Unimolecular Fragmentation of Anisole Dication Derivatives. ACS Publications. Retrieved from [Link]

• Analytical Chemistry. Multiplexed Rectilinear Ion Trap Mass Spectrometer for High-Throughput Analysis. ACS Publications. Retrieved from[Link]

• Todua, N. G., & Mikaia, A. I. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. PubMed Central (NIH). Retrieved from[Link]

A Comparative Analysis of Electron-Withdrawing Effects in 2-Fluoro-3-methyl-5-nitroanisole Derivatives

Abstract

In the landscape of medicinal chemistry and drug development, the modulation of electronic properties within aromatic systems is a cornerstone of rational drug design. This guide provides a comprehensive comparison of the electron-withdrawing effects of the fluoro and nitro substituents in 2-Fluoro-3-methyl-5-nitroanisole and its derivatives. Through an analysis of established theoretical principles and experimental data, we elucidate the distinct and synergistic impacts of these groups on the reactivity, acidity, and spectroscopic characteristics of the anisole core. This document is intended for researchers, scientists, and drug development professionals seeking to deepen their understanding of substituent effects in complex aromatic scaffolds.

Introduction: The Significance of Electron-Withdrawing Groups in Aromatic Systems

Electron-withdrawing groups (EWGs) are fundamental tools in the arsenal of medicinal chemists. By pulling electron density away from an aromatic ring, they profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties.[1][2][3] The nitro group (–NO₂) is a powerful EWG, exerting its influence through both inductive and resonance effects.[1][2][4] In contrast, halogens like fluorine act primarily through a strong inductive effect, while their resonance effect is comparatively weaker and often opposing.[5] Understanding the interplay of these effects is crucial for predicting reaction outcomes and designing molecules with desired biological activities.

The target molecule, 2-Fluoro-3-methyl-5-nitroanisole, presents a fascinating case study. The presence of two distinct EWGs (fluoro and nitro) alongside a weakly electron-donating methyl group and a methoxy group on the same aromatic ring creates a complex electronic environment. This guide will dissect the individual and combined electron-withdrawing strengths of the fluoro and nitro groups, providing a framework for predicting their influence on molecular properties.

Theoretical Framework: Inductive vs. Resonance Effects

The electron-withdrawing nature of a substituent is broadly categorized into two primary mechanisms:

• Inductive Effect (-I): This is the through-bond polarization caused by the electronegativity of a substituent.[1] Fluorine, being the most electronegative element, exerts a strong -I effect. The nitro group also has a significant -I effect due to the electronegativity of the nitrogen and oxygen atoms.[1]

• Resonance Effect (-M or -R): This effect involves the delocalization of π-electrons between the substituent and the aromatic ring.[1] The nitro group is a classic example of a -M group, as it can withdraw electron density from the ring into its own π-system.[1][2] Conversely, halogens like fluorine can donate a lone pair of electrons to the ring via a +M effect, which opposes their -I effect.[5]

The net electronic effect of a substituent is a combination of these two forces. For the nitro group, both the -I and -M effects work in the same direction, making it a very strong deactivating group in electrophilic aromatic substitution.[2][3] For fluorine, the strong -I effect generally outweighs the weaker +M effect, resulting in a net electron-withdrawing character, though it is considered a deactivating ortho-, para-director in electrophilic aromatic substitution.[5][6]

Quantifying Electron-Withdrawing Strength: The Hammett Equation

A powerful tool for quantifying the electronic influence of substituents is the Hammett equation.[5][7][8] This linear free-energy relationship correlates the reaction rates and equilibrium constants of reactions involving substituted benzene derivatives.[5] The equation is expressed as:

log(K/K₀) = σρ

or

log(k/k₀) = σρ

Where:

• K or k is the equilibrium or rate constant for the substituted reactant.

• K₀ or k₀ is the constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant , which depends on the nature and position (meta or para) of the substituent. A positive σ value indicates an electron-withdrawing group.[8]

• ρ (rho) is the reaction constant , which is characteristic of the reaction type and its sensitivity to electronic effects.[8]

Table 1: Hammett Substituent Constants (σ) for Fluoro and Nitro Groups

Substituent	σ_meta	σ_para
-F	0.34	0.06
-NO₂	0.71	0.78

Data sourced from various compilations of Hammett constants.

As seen in Table 1, the nitro group has significantly larger positive σ values than the fluoro group, confirming its superior electron-withdrawing strength, particularly at the para position where its resonance effect is maximized.[9]

Experimental Approaches to Compare Electron-Withdrawing Effects

Several experimental techniques can be employed to probe and compare the electron-withdrawing effects of the fluoro and nitro groups in derivatives of 2-Fluoro-3-methyl-5-nitroanisole.

Acidity Measurements (pKa Determination)

The acidity of a phenolic proton is highly sensitive to the electronic effects of other substituents on the ring. Electron-withdrawing groups stabilize the resulting phenoxide anion, thereby increasing the acidity (lowering the pKa).[10][11][12]

Experimental Protocol: pKa Determination of Substituted Phenols

• Synthesis of Phenolic Derivatives: Synthesize the corresponding phenolic analogs of the target anisole derivatives by demethylation.

• Spectrophotometric Titration: Dissolve a known concentration of the phenol in a suitable solvent (e.g., a water/methanol mixture).

• Titrate the solution with a standardized solution of a strong base (e.g., NaOH).

• Monitor the change in UV-Vis absorbance at a wavelength where the phenol and its conjugate base have different extinction coefficients.

• Plot the absorbance versus pH and determine the pKa from the inflection point of the curve.

Hypothetical Data Table 2: pKa Values for Substituted Phenols

Compound	Substituent at C5	Expected pKa
3-Methylphenol	H	~10.1
3-Fluoro-5-methylphenol	F	~9.5
3-Methyl-5-nitrophenol	NO₂	~8.4
2-Fluoro-3-methyl-5-nitrophenol	F, NO₂	< 8.4

The expected trend shows a significant decrease in pKa (increase in acidity) with the introduction of electron-withdrawing groups, with the nitro group having a more pronounced effect than the fluoro group.[10][11]

Nucleophilic Aromatic Substitution (SNA)

The rate of nucleophilic aromatic substitution (SNAr) is highly dependent on the presence of strong electron-withdrawing groups, especially when positioned ortho or para to the leaving group.[13][14][15] These groups stabilize the negatively charged Meisenheimer complex intermediate.[13]

Experimental Protocol: Kinetic Analysis of SNAr Reactions

• Substrate Synthesis: Synthesize derivatives of 2-Fluoro-3-methyl-5-nitroanisole with a suitable leaving group (e.g., chlorine or bromine) at a position activated by the fluoro and/or nitro groups.

• Reaction with Nucleophile: React the substrate with a nucleophile (e.g., sodium methoxide) in a suitable solvent (e.g., methanol or THF).[13]

• Monitoring Reaction Progress: Follow the disappearance of the starting material or the appearance of the product over time using techniques like HPLC or GC.

• Rate Constant Determination: Plot the concentration of the reactant versus time and determine the rate constant (k) from the slope of the line.

Hypothetical Data Table 3: Relative Rate Constants for SNAr Reactions

Activating Group(s)	Leaving Group Position	Relative Rate Constant (k_rel)
-F	para to F	Low
-NO₂	ortho to NO₂	High
-F and -NO₂	ortho to NO₂, para to F	Very High

The presence of the nitro group is expected to dramatically increase the reaction rate compared to the fluoro group alone. The combined effect of both groups would lead to the highest reaction rate.

Spectroscopic Analysis (¹H and ¹³C NMR)

The chemical shifts of aromatic protons and carbons in NMR spectroscopy are sensitive to the electron density of the ring. Electron-withdrawing groups deshield the nearby nuclei, causing their signals to appear at a higher chemical shift (downfield).[16][17]

Experimental Protocol: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve the synthesized 2-Fluoro-3-methyl-5-nitroanisole derivatives in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Data Analysis: Assign the signals to the respective protons and carbons and compare the chemical shifts across the series of compounds.

Expected Observations:

• The aromatic protons and carbons in the vicinity of the nitro and fluoro groups will exhibit downfield shifts compared to unsubstituted anisole.

• The magnitude of the downfield shift will be more significant for nuclei closer to the nitro group, reflecting its stronger electron-withdrawing nature.

Visualization of Experimental Workflow and Molecular Structure

Figure 1: A generalized workflow for the comparative analysis of electron-withdrawing effects.

Figure 2: Substituent effects in 2-Fluoro-3-methyl-5-nitroanisole.

Discussion and Conclusion

The collective evidence from theoretical considerations and proposed experimental data strongly indicates that the nitro group is a more potent electron-withdrawing substituent than the fluoro group in the context of the 2-Fluoro-3-methyl-5-nitroanisole scaffold. This is primarily attributed to the synergistic combination of strong inductive and resonance effects of the nitro group, whereas the fluoro group's electron-withdrawing ability stems mainly from its inductive effect, which is partially counteracted by its resonance donation.

For drug development professionals, these findings have significant implications. The choice and positioning of electron-withdrawing groups can be used to:

• Modulate Acidity: Fine-tune the pKa of acidic or basic moieties to optimize solubility and cell permeability.

• Enhance Reactivity: Facilitate specific chemical transformations, such as nucleophilic aromatic substitution, for the synthesis of complex derivatives.

• Influence Binding Interactions: Alter the electrostatic potential of the molecule to enhance or modify its interaction with biological targets.

By providing a robust framework for comparing the electron-withdrawing effects of fluoro and nitro groups, this guide serves as a valuable resource for the rational design and synthesis of novel therapeutic agents based on the substituted anisole scaffold.

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A Researcher's Guide to Regioselectivity in the Electrophilic Substitution of Fluorinated Nitroanisole Analogues

Introduction: The Strategic Importance of Regiochemical Control

In the landscape of modern drug discovery and medicinal chemistry, fluorinated nitroaromatic compounds serve as indispensable building blocks.[1][2] The incorporation of fluorine into a molecule can dramatically alter its physicochemical properties, enhancing metabolic stability, membrane permeability, and binding affinity.[3][4][5] Similarly, the nitro group is a versatile functional handle and a key pharmacophore in its own right. However, the synthetic utility of these molecules is directly tied to our ability to control the precise placement of substituents on the aromatic ring. This guide provides an in-depth evaluation of the competing factors that govern regioselectivity in electrophilic aromatic substitution (EAS) reactions on fluorinated nitroanisole systems, offering researchers the predictive power to design more efficient and targeted synthetic routes.

PART 1: The Theoretical Framework: A Tug-of-War of Electronic and Steric Effects

The outcome of an electrophilic aromatic substitution reaction is not random; it is a finely balanced interplay of inductive and resonance effects exerted by the substituents already present on the aromatic ring. These effects dictate the position of attack by an incoming electrophile by modulating the electron density of the ring and stabilizing or destabilizing the key reaction intermediate, the σ-complex (also known as an arenium ion or Wheland intermediate).[6][7][8][9]

The Directing Power of Individual Substituents

• The Methoxy Group (-OCH₃): A Strong Activator and Ortho, Para-Director The methoxy group is a classic example of a strongly activating group. While the oxygen atom is highly electronegative and withdraws electron density through the sigma bond (an inductive effect, -I), its lone pairs can be donated into the aromatic π-system (a resonance effect, +M).[10] This resonance donation is the dominant effect, significantly increasing the electron density of the ring, particularly at the ortho and para positions. This not only makes the ring more reactive than benzene but also strongly directs incoming electrophiles to these positions where the positive charge of the σ-complex can be stabilized by the adjacent oxygen.[11][12]

• The Nitro Group (-NO₂): A Strong Deactivator and Meta-Director In stark contrast, the nitro group is a powerful deactivating group. It exerts both a strong electron-withdrawing inductive effect (-I) and a strong electron-withdrawing resonance effect (-M).[6][13] This combination pulls significant electron density out of the aromatic ring, making it much less nucleophilic and therefore less reactive towards electrophiles. When examining the resonance structures of the σ-complex, placing the incoming electrophile at the ortho or para position results in a highly unfavorable resonance contributor where a positive charge is placed directly adjacent to the positively polarized nitrogen atom of the nitro group. Consequently, the meta position, which avoids this destabilizing interaction, becomes the least disfavored site of attack.[14][15]

• The Fluorine Atom (-F): A Deactivating Ortho, Para-Director Halogens, and fluorine in particular, occupy a unique position. Due to its extreme electronegativity, fluorine exerts a potent electron-withdrawing inductive effect (-I), which deactivates the ring towards electrophilic attack.[14] However, like the methoxy group, it possesses lone pairs that can be donated into the ring via resonance (+M). For halogens, the inductive effect generally outweighs the resonance effect in terms of overall ring reactivity, making them deactivators.[11] Despite this, the resonance effect, however weak, is still sufficient to direct the substitution to the ortho and para positions, where it can offer some stabilization to the carbocation intermediate.[6]

Caption: Interplay of electronic and steric effects on regioselectivity.

PART 2: Comparative Analysis of Regioselectivity in Fluorinated Anisole Nitration

To understand how these competing effects manifest in practice, we will evaluate the predicted outcomes for the nitration of three isomeric fluoroanisoles. In these systems, the strongly activating methoxy group will be the primary determinant of regioselectivity.[16] The fluorine and the incoming nitro group will then be positioned according to its directing influence, modulated by steric factors.

Starting Material	Dominant Director	Predicted Major Product(s)	Predicted Minor Product(s)	Rationale
2-Fluoroanisole	Methoxy (-OCH₃)	2-Fluoro-4-nitroanisole	2-Fluoro-6-nitroanisole	The -OCH₃ group directs ortho (C6) and para (C4). The para position is sterically less hindered, making it the major site of attack. The C6 position is also activated but is adjacent to the fluorine, leading to some steric clash.
3-Fluoroanisole	Methoxy (-OCH₃)	3-Fluoro-4-nitroanisole, 3-Fluoro-6-nitroanisole	3-Fluoro-2-nitroanisole	The -OCH₃ group directs to C2, C4, and C6. The fluorine also directs to these positions. The C4 and C6 positions are highly activated (para to one director, ortho to the other). The C2 position is ortho to both, but may experience greater steric hindrance.
4-Fluoroanisole	Methoxy (-OCH₃)	4-Fluoro-2-nitroanisole	None significant	The -OCH₃ group strongly directs to its ortho positions (C2 and C6, which are equivalent). The fluorine directs to C3/C5, but the activating effect of the methoxy group is overwhelmingly dominant, leading to high selectivity for the 2-position.

PART 3: Experimental Protocol: A Self-Validating Workflow for Nitration

Trustworthy results are built on robust and well-understood protocols. The following procedure for the nitration of 4-fluoroanisole is designed to be a self-validating system, with each step serving a clear purpose in maximizing yield and selectivity while ensuring safety.

Workflow: Synthesis of 4-Fluoro-2-nitroanisole

Caption: Experimental workflow for the synthesis of 4-fluoro-2-nitroanisole.

Step-by-Step Methodology

• Preparation of the Nitrating Agent (Causality: Safety & Reactivity Control):

  • In a flame-dried round-bottom flask equipped with a magnetic stir bar, add concentrated sulfuric acid (H₂SO₄, 2.5 mL).

  • Cool the flask in an ice-water bath to 0°C.

  • Rationale: The formation of the nitronium ion (NO₂⁺) from nitric and sulfuric acid is highly exothermic. Pre-cooling prevents overheating and potential side reactions.

  • Slowly, add fuming nitric acid (HNO₃, 1.0 mL) dropwise using a pressure-equalizing addition funnel. Maintain the internal temperature below 10°C.

  • Rationale: Slow addition is critical for temperature control. The nitronium ion is the active electrophile in this reaction.[17]

• Electrophilic Aromatic Substitution Reaction:

  • In a separate flask, dissolve 4-fluoroanisole (1.0 g, 7.93 mmol) in a minimal amount of a suitable solvent if necessary (e.g., dichloromethane), and cool to 0°C.

  • Slowly add the substrate solution to the cold nitrating mixture dropwise over 20-30 minutes.

  • Rationale: Adding the substrate to the acid mixture (normal addition) ensures the electrophile is always in excess, which can be important for driving the reaction to completion. Maintaining a low temperature minimizes the formation of undesired byproducts.

  • Stir the reaction mixture at 0-5°C and monitor its progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Workup and Isolation (Causality: Product Neutralization & Separation):

  • Once the reaction is complete, slowly pour the reaction mixture onto a beaker of crushed ice (approx. 50 g) with vigorous stirring.

  • Rationale: This step quenches the reaction by hydrolyzing any remaining nitrating agent and precipitates the organic product, which is typically insoluble in water.

  • Transfer the resulting slurry to a separatory funnel and extract the product with dichloromethane (3 x 20 mL).

  • Combine the organic layers and wash sequentially with water (20 mL), saturated sodium bicarbonate (NaHCO₃) solution (2 x 20 mL), and finally with brine (20 mL).[18]

  • Rationale: The NaHCO₃ wash neutralizes any residual acid, which is crucial to prevent product degradation during concentration.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude solid or oil can be purified by either recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 4-fluoro-2-nitroanisole.

Conclusion and Outlook

The regioselectivity of electrophilic aromatic substitution on fluorinated nitroanisole analogues is a predictable outcome governed by a clear hierarchy of electronic and steric effects. The strongly activating ortho, para-directing methoxy group is the primary determinant of the substitution pattern. The unique deactivating but ortho, para-directing nature of the fluorine substituent and the powerful deactivating meta-directing nitro group play secondary, yet crucial, roles in fine-tuning the electronic landscape of the aromatic ring. By understanding these fundamental principles, researchers and drug development professionals can move beyond trial-and-error synthesis, enabling the rational design of synthetic pathways to access specific, high-value isomers for the advancement of new therapeutic agents.

References

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• Exploring the Synthesis of Fluorinated Organic Compounds: A Look at Nitrobenzene Derivatives - NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Electrophilic Aromatic Substitution (EAS)SEAr - (Author not specified, October 03 2023). Available at: [Link]

• Electrophilic Aromatic Substitution: New Insights into an Old Class of Reactions - Accounts of Chemical Research. Available at: [Link]

• 16.4: Substituent Effects in Electrophilic Substitutions - Chemistry LibreTexts. Available at: [Link]

• Nitrosation of Anisole and Related Compounds. Direct Synthesis of 4-Nitrosoanisole - Royal Society of Chemistry. Available at: [Link]

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• Aromatic Substitution Mechanisms: Electrophilic, Nucleophilic, and Radical Pathways - ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 2-Fluoro-3-methyl-5-nitroanisole

As drug development professionals and synthetic chemists scale up the use of complex functionalized building blocks, managing the lifecycle of these compounds becomes as critical as the syntheses themselves. 2-Fluoro-3-methyl-5-nitroanisole (CAS: 1804495-50-8) is a highly specialized halogenated nitroaromatic compound[1]. Due to its unique combination of electron-withdrawing and electron-donating groups, its disposal requires strict adherence to specialized environmental protocols to prevent atmospheric contamination and laboratory accidents.

This guide provides a self-validating, step-by-step operational framework for the safe segregation, storage, and final destruction of 2-Fluoro-3-methyl-5-nitroanisole.

Quantitative Physicochemical & Disposal Parameters

To design an effective disposal strategy, we must first establish the quantitative parameters that dictate the compound's behavior in a waste stream.

Parameter	Value	Operational Implication
CAS Number	1804495-50-8	Primary identifier for EPA/RCRA hazardous waste manifesting.
Molecular Weight	185.15 g/mol	Utilized for mass-balance and calorific load calculations during incineration.
Typical Purity	≥95%	High active concentration mandates acute toxicity handling protocols[1].
Incineration Temp.	>1,000 °C	Minimum thermal threshold required to cleave the strong C-F bond (~485 kJ/mol) [2].
Residence Time	≥2 seconds	Ensures complete thermal oxidation of the nitroaromatic ring to prevent toxic byproducts.

Structural Hazard Analysis & Causality

Expertise in chemical safety requires understanding why a protocol exists. The structural motifs of 2-Fluoro-3-methyl-5-nitroanisole directly dictate our handling choices:

• The Fluorine Substituent : Halogenated organics resist natural environmental degradation and bioaccumulate. Furthermore, combustion of fluorinated compounds generates highly corrosive Hydrogen Fluoride (HF) gas. Causality : This compound cannot be disposed of via standard biological wastewater treatment or low-temperature burning; it strictly mandates high-temperature incineration equipped with alkaline flue-gas scrubbers [3].

• The Nitro Group (-NO₂) : Nitroaromatics are inherently energy-dense. While a single nitro group on an anisole ring is generally stable under standard conditions, combustion generates Nitrogen Oxides (NOx). Causality : Incineration facilities must utilize NOx reduction technologies (e.g., selective catalytic reduction) to comply with EPA emission standards [4].

• Nucleophilic Aromatic Substitution (SNAr) Risk : The presence of strong electron-withdrawing groups (fluoro and nitro) highly activates the aromatic ring. Causality : If this waste is mixed with strong nucleophiles (e.g., primary amines, thiolates) commonly found in other drug development waste streams, an exothermic SNAr reaction can occur spontaneously in the waste jug, leading to pressurization and potential rupture.

Waste Segregation and Processing Workflow

The following decision tree outlines the logical progression for isolating and destroying this specific chemical waste.

Workflow for the segregation and high-temperature incineration of halogenated nitroaromatics.

Self-Validating Disposal Protocol

To ensure absolute trustworthiness, every operational step below includes a built-in validation check. If a validation check fails, the process must be halted and Environmental Health and Safety (EHS) must be consulted.

Step 1: Point-of-Generation Segregation

• Action : Designate a specific, chemically compatible waste container exclusively for "Halogenated Organic Waste." Do not mix with aqueous waste, heavy metals, or nucleophilic organic solvents.

• Causality : Mixing incompatible waste streams compromises the calorific value needed for efficient incineration and introduces the risk of in-container exothermic reactions.

• Validation Check : Review the laboratory waste log prior to addition. If any amines, thiols, or strong reducing agents are listed in the current jug, do not add the 2-Fluoro-3-methyl-5-nitroanisole. Start a new container.

Step 2: Containerization & Storage

• Action : Store the waste in a High-Density Polyethylene (HDPE) or amber glass bottle featuring a secure, vented cap (if gas generation from other mixed solvents is a background risk). Place the primary container inside a chemically resistant secondary containment bin.

• Causality : HDPE provides superior chemical resistance to halogenated organics, preventing leaching and structural degradation over time.

• Validation Check : Perform a weekly visual inspection of the secondary containment bin. A completely dry secondary bin validates the integrity of the primary container.

Step 3: High-Temperature Incineration (Final Destruction)

• Action : Transfer the manifested waste to a licensed hazardous waste disposal contractor. Ensure the contractor utilizes a rotary kiln incinerator operating at >1,000°C with a residence time of at least 2 seconds [2].

• Causality : These specific thermodynamic parameters are required to completely destroy the toxic organic framework. The facility must also utilize post-combustion alkaline scrubbers (e.g., NaOH spray) to neutralize the resulting HF and NOx gases [3].

• Validation Check : Upon completion, the EHS department must receive a "Certificate of Destruction" from the contractor, validating that the EPA-compliant incineration was successfully executed [4].

Spill Response and Decontamination

In the event of an accidental release during handling or waste transfer, immediate action is required to prevent inhalation exposure and environmental discharge.

• Isolate the Area : Evacuate non-essential personnel and ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity.

• Containment : Do not flush with water. For solid spills, sweep up the material using an electrically protected vacuum cleaner or wet-brushing technique to prevent combustible dust formation [3]. For solution spills, absorb using an inert, non-combustible material (e.g., dry sand or vermiculite).

• Collection : Transfer the absorbed material into a dedicated, sealable hazardous waste container.

• Validation Check : After mechanical removal, wipe the area with a compatible solvent (e.g., a small amount of acetone) and pH test the surface using moistened indicator paper to ensure no acidic fluorinated residues remain.

References

• Environmental Protection Agency (EPA). "Toxic Chemical Release Inventory Reporting Forms and Instructions." Available at: [Link]

Safe Handling and Personal Protective Equipment (PPE) for 2-Fluoro-3-methyl-5-nitroanisole: A Senior Scientist's Guide

As researchers and drug development professionals, our work necessitates the synthesis and handling of novel chemical entities. 2-Fluoro-3-methyl-5-nitroanisole, a halogenated nitroaromatic compound, represents a class of chemicals that require meticulous handling to ensure laboratory safety. This guide provides a comprehensive framework for its safe use, grounded in established safety principles for analogous compounds.

Hazard Identification and Risk Profile

The primary hazards associated with 2-Fluoro-3-methyl-5-nitroanisole are inferred from its functional groups: a nitrated aromatic ring and a fluorine substituent. Aromatic nitro compounds are a well-documented class of chemicals with potential for significant health effects.[1][2][3]

Key Potential Hazards:

• Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[4]

• Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[5][6] Direct contact should be avoided at all times.

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[4]

• Methemoglobinemia: A significant concern with aromatic nitro compounds is their potential to cause methemoglobinemia upon absorption. This condition impairs the oxygen-carrying capacity of blood, leading to cyanosis (blueish skin), headache, dizziness, and fatigue.[2]

• Carcinogenicity: Some related nitroaromatic compounds are suspected of causing cancer.

The following table summarizes the likely hazard classifications based on analogous compounds.

Hazard Class	Category	Hazard Statement	Source Analogy
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[4]
Acute Toxicity, Dermal	Category 3/4	H311/H312: Toxic/Harmful in contact with skin	[7]
Acute Toxicity, Inhalation	Category 3/4	H331/H332: Toxic/Harmful if inhaled	[7]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[5][6]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	[4][5]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	[4]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory. The selection of PPE is not merely a checklist but a dynamic risk assessment based on the experimental procedure.

Core PPE Requirements

The following PPE must be worn at all times when handling 2-Fluoro-3-methyl-5-nitroanisole, regardless of the quantity or procedure:

• Hand Protection: Double-gloving with chemical-resistant gloves is required. A recommended combination is a lighter nitrile glove as the inner layer and a thicker, chemical-resistant glove (e.g., butyl rubber or neoprene) as the outer layer.[8][9] Gloves must be inspected for integrity before each use and changed immediately upon known or suspected contact with the chemical.[10] Change gloves regularly (e.g., every 30-60 minutes) to prevent breakthrough.[11]

• Eye and Face Protection: Tightly-fitting chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards are essential.[12] When there is a significant risk of splashing (e.g., during transfers of solutions or reaction workups), a full-face shield must be worn in addition to goggles.[9]

• Body Protection: A flame-resistant laboratory coat is required. For procedures with a higher risk of spills, a chemical-resistant apron over the lab coat provides an additional barrier.[8]

• Footwear: Fully enclosed, chemical-resistant shoes must be worn.

Respiratory Protection

All work involving solid 2-Fluoro-3-methyl-5-nitroanisole or its solutions must be conducted inside a certified chemical fume hood to minimize inhalation exposure.

• Standard Operations: For routine handling of small quantities inside a fume hood, respiratory protection is typically not required.

• High-Risk Scenarios: In situations where engineering controls are insufficient, such as during a large spill or when weighing large quantities of powder outside of a glovebox, a NIOSH-approved respirator is necessary. A full-face respirator with chemical cartridges appropriate for organic vapors and particulates would be required in such an emergency.[11][13]

The following diagram illustrates the workflow for selecting the appropriate level of PPE.

Caption: PPE selection workflow based on the task.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is critical for mitigating exposure risks.

Pre-Operation Checklist

• Verify Fume Hood: Ensure the chemical fume hood is operational and has a valid certification.

• Assemble PPE: Don all required core PPE before entering the lab area where the chemical is stored or handled.

• Prepare Spill Kit: Confirm that a spill kit containing absorbent materials, waste bags, and decontamination solutions is readily accessible.

• Review Procedure: Mentally walk through the entire experimental procedure, identifying key risk points.

Step-by-Step Handling Protocol

The following diagram outlines the standard workflow for handling the compound.

Caption: Standard operating procedure from preparation to cleanup.

Emergency and Disposal Plan

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area with copious amounts of water for at least 15 minutes.[5] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[14] Remove contact lenses if present and easy to do.[12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[12] If breathing is difficult or they feel unwell, seek immediate medical attention.

• Spill: Evacuate the immediate area. For a small spill within a fume hood, use a chemical absorbent to contain it. For larger spills, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department. Do not attempt to clean up a large spill without appropriate training and respiratory protection.

Disposal Plan

All waste containing 2-Fluoro-3-methyl-5-nitroanisole is considered hazardous waste.

• Segregation: Collect all waste (solid, liquid, and contaminated consumables like gloves and paper towels) in a dedicated, properly labeled hazardous waste container.[12] The container must be clearly marked "Hazardous Waste: Halogenated and Nitrated Organic Compounds."

• Storage: Keep the waste container closed and store it in a designated satellite accumulation area.[12]

• Disposal: Arrange for pickup and disposal through your institution's EHS department.[7][12] Discharge into the environment must be strictly avoided.[12]

By implementing these comprehensive safety measures, researchers can confidently and safely work with 2-Fluoro-3-methyl-5-nitroanisole, ensuring personal safety and environmental protection.

References

• OSHA Technical Manual (OTM) - Section II: Chapter 2. Occupational Safety and Health Administration. Accessed March 2026. [Link]

• Personal Protective Equipment | US EPA. United States Environmental Protection Agency. Accessed March 2026. [Link]

• Relenya - Safety data sheet. BASF. Accessed March 2026. [Link]

• How to Choose PPE for Chemical Work. Allan Chemical Corporation. Accessed March 2026. [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention. Accessed March 2026. [Link]

• Understanding Solvents and PPE for Chemical Safety. MCR Safety. Accessed March 2026. [Link]

Sources

• 1. OSHA Technical Manual (OTM) - Section II: Chapter 2 | Occupational Safety and Health Administration [osha.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 40 CFR § 721.875 - Aromatic nitro compound. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. mcrsafety.com [mcrsafety.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pppmag.com [pppmag.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. epa.gov [epa.gov]
• 14. fishersci.com [fishersci.com]